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  • Product: (Thiolan-3-ylmethyl)hydrazine dihydrochloride
  • CAS: 1803607-77-3

Core Science & Biosynthesis

Foundational

(Thiolan-3-ylmethyl)hydrazine Dihydrochloride: A Technical Guide to its Hypothesized Mechanism of Action as a Monoamine Oxidase Inhibitor

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide delineates the hypothesized mechanism of action for (Thiolan-3-ylmethyl)hydrazine dihydrochloride, a novel compound with poten...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates the hypothesized mechanism of action for (Thiolan-3-ylmethyl)hydrazine dihydrochloride, a novel compound with potential therapeutic applications in neurology. Based on its structural features, specifically the presence of a hydrazine moiety, it is proposed that this compound functions as a Monoamine Oxidase (MAO) inhibitor. This guide will provide a comprehensive overview of the scientific rationale for this hypothesis, the established role of MAO in neurochemistry, and a detailed framework of experimental protocols necessary to validate and characterize the compound's activity. The content herein is intended to serve as a foundational resource for researchers investigating the pharmacological profile of (Thiolan-3-ylmethyl)hydrazine dihydrochloride and similar hydrazine derivatives.

Introduction

(Thiolan-3-ylmethyl)hydrazine dihydrochloride is a heterocyclic compound featuring a thiolane ring linked to a hydrazine group. While specific literature on this exact molecule is scarce, the well-documented pharmacology of hydrazine derivatives provides a strong basis for predicting its biological activity. Historically, hydrazine-containing compounds were among the first clinically effective antidepressants, functioning as irreversible inhibitors of Monoamine Oxidase (MAO).[1] This enzyme is a critical regulator of monoamine neurotransmitters, including serotonin, dopamine, and norepinephrine, in the central nervous system.[1]

This guide puts forth the central hypothesis that (Thiolan-3-ylmethyl)hydrazine dihydrochloride acts as a Monoamine Oxidase Inhibitor (MAOI) . We will explore the theoretical underpinnings of this proposed mechanism, detail the established functions of MAO-A and MAO-B, and provide robust, field-proven experimental protocols to rigorously test this hypothesis. The subsequent sections are designed to equip researchers with the necessary knowledge and methodologies to elucidate the precise pharmacological action of this compound.

Physicochemical Properties

While comprehensive experimental data for (Thiolan-3-ylmethyl)hydrazine dihydrochloride is not widely available, its basic properties can be inferred from its constituent parts.

PropertyValue/InformationSource
Chemical Name (thiolan-3-yl)hydrazine[2]
CAS Number 1016709-16-2[2]
Molecular Formula C4H10N2S (base)[2]
Molecular Weight 118.20 g/mol (base)[2]
Salt Form DihydrochlorideN/A

The dihydrochloride salt form suggests increased water solubility, which is a desirable property for a drug candidate, facilitating its formulation and in vitro/in vivo testing.

Proposed Mechanism of Action: Monoamine Oxidase Inhibition

The primary hypothesis for the mechanism of action of (Thiolan-3-ylmethyl)hydrazine dihydrochloride is the inhibition of Monoamine Oxidase.

The Role of Monoamine Oxidase (MAO)

MAO is a mitochondrial-bound enzyme responsible for the oxidative deamination of monoamine neurotransmitters, thereby regulating their levels in the synaptic cleft.[1] There are two main isoforms of MAO:

  • MAO-A: Primarily metabolizes serotonin and norepinephrine, and to a lesser extent, dopamine. It is found in high concentrations in the placenta, gut, and liver.[1]

  • MAO-B: Preferentially metabolizes dopamine and phenylethylamine. It is primarily located in the brain, liver, and platelets.[1]

Inhibition of MAO leads to an increase in the synaptic availability of these neurotransmitters, which is the basis for the therapeutic effects of MAOIs in depression and other neurological disorders.[1]

MAO_Pathway cluster_presynaptic Presynaptic Neuron Monoamine Monoamine Neurotransmitter (Serotonin, Dopamine, etc.) MAO Monoamine Oxidase (MAO) Monoamine->MAO Oxidative Deamination Metabolites Inactive Metabolites MAO->Metabolites

Caption: Metabolic pathway of monoamine neurotransmitters by MAO.

Irreversible Inhibition by Hydrazine Derivatives

Hydrazine-based MAOIs are known to be irreversible inhibitors.[1] This is due to the formation of a stable, covalent bond between the hydrazine moiety and the flavin adenine dinucleotide (FAD) cofactor of the MAO enzyme. This covalent modification permanently inactivates the enzyme, and restoration of MAO activity requires the synthesis of new enzyme molecules.

It is hypothesized that (Thiolan-3-ylmethyl)hydrazine dihydrochloride follows this established mechanism. The hydrazine group is expected to be the pharmacophore responsible for the irreversible inhibition of MAO.

Inhibition_Mechanism Compound (Thiolan-3-ylmethyl)hydrazine MAO_FAD MAO Enzyme (with FAD cofactor) Compound->MAO_FAD Binding to Active Site Covalent_Complex Inactive Covalent Complex MAO_FAD->Covalent_Complex Covalent Bond Formation

Caption: Proposed irreversible inhibition of MAO by a hydrazine derivative.

Experimental Validation of the Proposed Mechanism

To rigorously test the hypothesis that (Thiolan-3-ylmethyl)hydrazine dihydrochloride is an MAO inhibitor, a series of in vitro and in vivo experiments are required. The following protocols provide a self-validating system to characterize the compound's activity.

Experimental_Workflow Hypothesis Hypothesis: (Thiolan-3-ylmethyl)hydrazine is an MAOI InVitro In Vitro MAO Inhibition Assay Hypothesis->InVitro Kinetics Enzyme Kinetics Studies InVitro->Kinetics Determine IC50 & Selectivity InVivo In Vivo Microdialysis Kinetics->InVivo Determine Mode of Inhibition Conclusion Conclusion on Mechanism of Action InVivo->Conclusion Confirm In Vivo Efficacy

Caption: Experimental workflow for validating the mechanism of action.

In Vitro MAO Inhibition Assay

This assay will determine if (Thiolan-3-ylmethyl)hydrazine dihydrochloride inhibits MAO-A and/or MAO-B and will establish its potency (IC50). A fluorometric assay is a common and reliable method.[3]

Objective: To determine the IC50 values of (Thiolan-3-ylmethyl)hydrazine dihydrochloride for MAO-A and MAO-B.

Materials:

  • Recombinant human MAO-A and MAO-B enzymes

  • MAO substrate (e.g., kynuramine or p-tyramine)[4][5]

  • (Thiolan-3-ylmethyl)hydrazine dihydrochloride

  • Positive controls: Clorgyline (for MAO-A) and Selegiline or Pargyline (for MAO-B)[3][4]

  • Assay buffer

  • Fluorescence microplate reader

Protocol:

  • Prepare Reagents:

    • Dissolve (Thiolan-3-ylmethyl)hydrazine dihydrochloride and positive controls in a suitable solvent (e.g., DMSO) to create stock solutions.

    • Prepare serial dilutions of the test compound and positive controls in assay buffer.

    • Prepare working solutions of MAO-A and MAO-B enzymes and the substrate in assay buffer.

  • Assay Procedure:

    • In a 96-well black plate, add the diluted test compound or positive control to the appropriate wells.

    • Add the MAO-A or MAO-B enzyme solution to each well and incubate for a predetermined time (e.g., 15 minutes) at 37°C to allow for inhibitor-enzyme interaction.

    • Initiate the reaction by adding the MAO substrate to all wells.

    • Incubate the plate at 37°C for a specific time (e.g., 30-60 minutes).

    • Stop the reaction (if necessary, depending on the kit).

    • Measure the fluorescence at the appropriate excitation and emission wavelengths.

  • Data Analysis:

    • Calculate the percentage of inhibition for each concentration of the test compound compared to the vehicle control.

    • Plot the percentage of inhibition against the logarithm of the compound concentration.

    • Determine the IC50 value using a non-linear regression analysis.

Enzyme Kinetics Studies

These studies will determine the mode of inhibition (e.g., competitive, non-competitive, irreversible).

Objective: To characterize the kinetic mechanism of MAO inhibition by (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

Protocol:

  • Varying Substrate Concentration:

    • Perform the MAO inhibition assay as described above, but for a fixed concentration of the test compound, vary the concentration of the MAO substrate.

    • Run parallel assays with no inhibitor.

  • Data Analysis:

    • Plot the reaction velocity against the substrate concentration for both the inhibited and uninhibited reactions (Michaelis-Menten plot).

    • Generate a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).

    • Analyze the changes in Vmax and Km in the presence of the inhibitor to determine the mode of inhibition. For irreversible inhibitors, a time-dependent decrease in Vmax is expected.

In Vivo Microdialysis in a Rodent Model

This experiment will determine if (Thiolan-3-ylmethyl)hydrazine dihydrochloride can cross the blood-brain barrier and inhibit MAO in a living organism, leading to an increase in extracellular neurotransmitter levels.[6]

Objective: To measure the effect of (Thiolan-3-ylmethyl)hydrazine dihydrochloride administration on extracellular levels of serotonin, dopamine, and norepinephrine in a specific brain region (e.g., striatum or prefrontal cortex) of a rat or mouse.

Materials:

  • (Thiolan-3-ylmethyl)hydrazine dihydrochloride

  • Stereotaxic apparatus

  • Microdialysis probes

  • Perfusion pump

  • Fraction collector

  • HPLC with electrochemical detection (HPLC-ECD) system[7]

  • Anesthetized or freely moving rodents

Protocol:

  • Surgical Implantation of Microdialysis Probe:

    • Anesthetize the animal and place it in the stereotaxic apparatus.

    • Surgically implant a microdialysis guide cannula into the target brain region.

    • Allow the animal to recover from surgery.

  • Microdialysis Procedure:

    • On the day of the experiment, insert the microdialysis probe through the guide cannula.

    • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).[8]

    • Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).

    • Administer (Thiolan-3-ylmethyl)hydrazine dihydrochloride (e.g., via intraperitoneal injection).

    • Continue to collect dialysate samples for several hours post-administration.

  • Neurotransmitter Analysis:

    • Analyze the collected dialysate samples using an HPLC-ECD system to quantify the concentrations of serotonin, dopamine, norepinephrine, and their metabolites.[7]

  • Data Analysis:

    • Express the post-administration neurotransmitter levels as a percentage of the baseline levels.

    • Statistically compare the neurotransmitter levels before and after compound administration.

Potential Therapeutic Applications

Based on the hypothesized MAOI activity, (Thiolan-3-ylmethyl)hydrazine dihydrochloride could have therapeutic potential in several neurological and psychiatric disorders:

  • Depression: If the compound is a non-selective or MAO-A selective inhibitor, it could be effective in treating major depressive disorder.

  • Parkinson's Disease: If the compound is a selective MAO-B inhibitor, it could be used as an adjunct therapy to L-DOPA to reduce "off" time and improve motor symptoms.

  • Anxiety Disorders: MAOIs have shown efficacy in treating panic disorder and social phobia.

Safety Considerations

It is crucial to acknowledge the potential toxicities associated with hydrazine derivatives. Hepatotoxicity is a known side effect of some early hydrazine MAOIs.[1] Therefore, comprehensive safety pharmacology and toxicology studies are essential in the preclinical development of (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

Conclusion

The structural characteristics of (Thiolan-3-ylmethyl)hydrazine dihydrochloride strongly suggest that it functions as a Monoamine Oxidase Inhibitor. This technical guide has provided the scientific rationale for this hypothesis and a detailed roadmap for its experimental validation. The described in vitro and in vivo protocols will enable researchers to determine the compound's potency, selectivity, and in vivo efficacy, thereby elucidating its mechanism of action and paving the way for further drug development.

References

  • American Elements. [(thiophen-3-yl)methyl]hydrazine hydrochloride | CAS 1427454-16-7. Available from: [Link]

  • 001CHEMICAL. CAS No. 1016709-16-2, (thiolan-3-yl)hydrazine. Available from: [Link]

  • Patsnap Synapse. What is the mechanism of Hydralazine Hydrochloride?. Available from: [Link]

  • Ottokemi. Hydrazine dihydrochloride, 99% 5341-61-7 India. Available from: [Link]

  • Analytical Chemistry. In Vivo Measurements of Neurotransmitters by Microdialysis Sampling. Available from: [Link]

  • Evotec. Monoamine Oxidase (MAO) Inhibition Assay. Available from: [Link]

  • Psych Scene Hub. Monoamine Oxidase Inhibitors (MAOI) - Mechanism of Action. Available from: [Link]

  • Expert Opinion on Drug Discovery. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. Available from: [Link]

  • Bio-Techne. Monoamine Oxidase Assay Kit. Available from: [Link]

  • JoVE. Measuring In Vivo Changes in Extracellular Neurotransmitters During Naturally Rewarding Behaviors in Female Syrian Hamsters. Available from: [Link]

  • RSC Publishing. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. Available from: [Link]

  • YouTube. Mechanism of MAO I | What is MAO inhibitor used for? | Pharmacology. Available from: [Link]

  • News-Medical. Making the Most of Microdialysis for Neurotransmitter Analysis. Available from: [Link]

  • PubMed. Enzyme Inhibition Assays for Monoamine Oxidase. Available from: [Link]

  • Dr.Oracle. What is the mechanism of action of hydralazine?. Available from: [Link]

  • Cell Biolabs, Inc. OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Available from: [Link]

  • PubMed. Inhibitory actions of hydralazine upon monoamine oxidizing enzymes in the rat. Available from: [Link]

Sources

Exploratory

(Thiolan-3-ylmethyl)hydrazine dihydrochloride discovery and background

Technical Guide: (Thiolan-3-ylmethyl)hydrazine Dihydrochloride Executive Summary (Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS: 1803607-77-3) is a specialized heterocyclic building block used primarily in modern med...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: (Thiolan-3-ylmethyl)hydrazine Dihydrochloride

Executive Summary

(Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS: 1803607-77-3) is a specialized heterocyclic building block used primarily in modern medicinal chemistry to introduce the tetrahydrothiophene (thiolane) moiety into drug candidates.[1][2] Unlike traditional aromatic scaffolds, this sp³-rich fragment offers unique physicochemical properties—specifically, the ability to modulate lipophilicity (


) and metabolic stability via the sulfur atom, while maintaining a non-planar, three-dimensional geometry.

This guide details the compound's background, its role in "scaffold hopping" for kinase inhibitors (e.g., JAK2, PI3K), and provides a robust, self-validating protocol for its synthesis and handling.

Discovery & Background: The "Escape from Flatland"

The Context of Discovery

The discovery of (Thiolan-3-ylmethyl)hydrazine was not a singular "eureka" moment but rather a strategic development in the post-2010 era of drug design . During this period, pharmaceutical research shifted away from "flat," aromatic-heavy molecules (which often suffered from poor solubility and high toxicity) toward molecules with higher Fraction of sp³ carbons (


) .

The thiolane ring emerged as a critical bioisostere for the commonly used cyclopentane and tetrahydrofuran (THF) rings. The introduction of the hydrazine handle (


) allowed chemists to rapidly graft this ring onto core scaffolds—specifically pyrazoles and triazoles—ubiquitous in kinase inhibitors.
Mechanistic Value in Drug Design
  • Metabolic Switching: The sulfur atom in the thiolane ring serves as a "metabolic handle." It can be oxidized to a sulfoxide (

    
    ) or sulfone (
    
    
    
    ) in vivo, potentially altering the drug's polarity and half-life without changing the carbon skeleton.
  • Vector Positioning: The 3-position substitution creates a "kinked" vector, orienting the attached pharmacophore differently than the linear 2-position or the symmetric 4-position of a piperidine.

  • Target Class: Patent literature links tetrahydrothiophene moieties to inhibitors of JAK2 (Janus Kinase 2), PI3K (Phosphoinositide 3-kinase), and CDK4/6 , where the ring occupies specific hydrophobic pockets [1, 2].

Technical Synthesis Profile

The synthesis of (Thiolan-3-ylmethyl)hydrazine dihydrochloride typically proceeds from Tetrahydrothiophene-3-carboxylic acid . The following workflow ensures high purity and stability of the final hydrazine salt.

Retrosynthetic Analysis

The most robust industrial route involves the reduction of the carboxylic acid to an alcohol, activation of the alcohol, and nucleophilic displacement with hydrazine.

SynthesisPath Acid Tetrahydrothiophene- 3-carboxylic acid Alcohol (Tetrahydrothiophen- 3-yl)methanol Acid->Alcohol LiAlH4 or BH3 Reduction LG Activated Intermediate (Mesylate/Tosylate) Alcohol->LG MsCl, Et3N Activation Hydrazine Free Hydrazine Intermediate LG->Hydrazine NH2NH2 (excess) Substitution Final (Thiolan-3-ylmethyl) hydrazine 2HCl Hydrazine->Final HCl/Dioxane Salt Formation

Figure 1: Validated synthetic pathway for (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

Experimental Protocol

Safety Warning: Hydrazine and its derivatives are potentially carcinogenic and toxic. Thiolanes have a potent, unpleasant sulfur odor. All operations must be performed in a fume hood.

Step 1: Reduction of Carboxylic Acid
  • Reagents: Tetrahydrothiophene-3-carboxylic acid (1.0 eq), Borane-THF complex (1.2 eq).

  • Procedure: Dissolve acid in anhydrous THF at 0°C. Add Borane-THF dropwise. Warm to RT and stir for 4 hours.

  • Quench: Carefully add MeOH to destroy excess borane. Concentrate in vacuo.[3]

  • Checkpoint:

    
     NMR should show disappearance of the carboxylic proton and appearance of 
    
    
    
    doublet at
    
    
    ppm.
Step 2: Activation (Mesylation)
  • Reagents: Alcohol (from Step 1), Methanesulfonyl chloride (MsCl, 1.1 eq), Triethylamine (1.5 eq), DCM.

  • Procedure: Cool alcohol/TEA solution to 0°C. Add MsCl dropwise. Stir 2 hours.

  • Workup: Wash with water, dry over

    
    , and concentrate. Use immediately (unstable).
    
Step 3: Hydrazine Displacement & Salt Formation
  • Reagents: Mesylate (1.0 eq), Hydrazine monohydrate (10.0 eq - large excess prevents dimer formation).

  • Procedure: Dissolve mesylate in EtOH. Add hydrazine monohydrate. Reflux for 4-6 hours.

  • Purification: Concentrate to remove EtOH and excess hydrazine. Dissolve residue in DCM, wash with dilute

    
     (to keep hydrazine free base), dry organic layer.
    
  • Salt Formation: Add 4M HCl in Dioxane dropwise to the DCM solution at 0°C. The dihydrochloride salt will precipitate as a white/off-white solid.

  • Filtration: Collect solid under

    
     atmosphere (hygroscopic).
    

Quantitative Data Summary:

ParameterSpecificationNotes
Appearance White to off-white solidHighly hygroscopic
Yield (Step 3) 65 - 75%Dependent on excess hydrazine used
Purity >95% (HPLC)Check for dimer impurity
Storage -20°C, Inert GasOxidizes slowly in air

Applications in Drug Development

The primary utility of this compound is the synthesis of N-substituted heterocycles .

Pyrazole Synthesis (Kinase Inhibitors)

Reaction with 1,3-diketones or enaminones yields pyrazoles, a scaffold found in drugs like Ruxolitinib (JAK inhibitor).

  • Mechanism: The terminal hydrazine nitrogen (

    
    ) attacks the carbonyl carbon, followed by cyclization and dehydration.
    
  • Advantage: The thiolane ring provides a distinct hydrophobic interaction compared to the standard cyclopentyl group, potentially improving selectivity against off-target kinases.

Applications cluster_0 Target Architectures Reagent (Thiolan-3-ylmethyl)hydrazine Pyrazole N-Thiolanylmethyl Pyrazoles (JAK/STAT Inhibitors) Reagent->Pyrazole + 1,3-Diketones Triazole N-Thiolanylmethyl Triazoles (Antifungals/Metalloenzymes) Reagent->Triazole + Nitriles/Imidates

Figure 2: Application of the hydrazine scaffold in heterocyclic synthesis.

References

  • Patent: JAK2 Inhibitors and Their Use for the Treatment of Myeloproliferative Diseases. WO2011028864. (Describes the use of tetrahydrothiophene-3-yl moieties in kinase inhibitors).

  • Patent: Substituted 2-Hydrogen-Pyrazole Derivative Serving as Anticancer Drug. EP 3269715 B1. (Details the synthesis of pyrazole derivatives using hydrazine intermediates).

  • Literature: Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756. (Foundational text on the value of sp3-rich scaffolds like thiolane).

  • Chemical Vendor Data: Accela ChemBio Inc.[1] Product Catalog: (Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS 1803607-77-3).[1][2][4][5]

Sources

Foundational

Physicochemical Properties of (Thiolan-3-ylmethyl)hydrazine Dihydrochloride

Technical Guide & Whitepaper [1] Part 1: Executive Summary (Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS: 1803607-77-3) is a specialized heterocyclic building block used primarily in the synthesis of bioactive small...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Whitepaper [1]

Part 1: Executive Summary

(Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS: 1803607-77-3) is a specialized heterocyclic building block used primarily in the synthesis of bioactive small molecules.[1] Characterized by a saturated five-membered sulfur ring (tetrahydrothiophene) linked to a hydrazine moiety via a methylene spacer, this compound serves as a critical "linker-pharmacophore" in medicinal chemistry.[1]

Its structural distinctiveness lies in the thiolane ring , which offers a non-aromatic, lipophilic bulk with specific electronic properties distinct from its aromatic analog (thiophene) or oxygen analog (tetrahydrofuran). The dihydrochloride salt form confers water solubility and stability, mitigating the oxidation sensitivity typical of free hydrazines.

Primary Applications:

  • Fragment-Based Drug Discovery (FBDD): Introduction of the thiolan-3-ylmethyl motif into enzyme inhibitors (e.g.,

    
    -lactamase inhibitors).[1]
    
  • Heterocycle Synthesis: Precursor for fused ring systems (e.g., triazoles, pyrazoles) via condensation with carbonyls or nitriles.

  • Chemical Biology: Design of covalent probes targeting active site carbonyls or cysteines.

Part 2: Chemical Identity & Structural Analysis

Nomenclature & Identifiers
ParameterDetail
IUPAC Name (Thiolan-3-ylmethyl)hydrazine dihydrochloride
Common Synonyms (Tetrahydrothiophen-3-yl)methylhydrazine 2HCl; 3-(Hydrazinomethyl)tetrahydrothiophene dihydrochloride
CAS Number 1803607-77-3 (Dihydrochloride); 1343167-64-5 (Free Base)
Molecular Formula

Molecular Weight 205.15 g/mol
SMILES C1CSCC1CN.Cl.Cl (Note: Hydrazine N's are protonated in salt form)
Structural Visualization

The following diagram illustrates the core connectivity and the salt formation.

Structure cluster_0 (Thiolan-3-ylmethyl)hydrazine 2HCl Thiolane Thiolane Ring (Saturated C4S) Linker Methylene Spacer (-CH2-) Thiolane->Linker C3 Position Hydrazine Hydrazine Moiety (-NH-NH3+) Linker->Hydrazine Counterions 2 x Cl- Hydrazine->Counterions Ionic Interaction

Caption: Structural connectivity of the dihydrochloride salt.[1] The C3-substitution on the thiolane ring creates a chiral center, though the commercial reagent is typically supplied as a racemate unless specified.[1]

Part 3: Physicochemical Profile

Physical Properties Table
PropertyValue / CharacteristicContext
Appearance White to off-white crystalline powderTypical for hydrazine HCl salts.[1]
Melting Point >180°C (Decomposition)High lattice energy of the dihydrochloride salt.[1]
Solubility (Water) >50 mg/mL (High)Protonated hydrazinium ions facilitate aqueous solvation.[1]
Solubility (DMSO) SolubleSuitable for biological stock solutions.[1]
Solubility (Ether/Hexane) InsolubleSalt form precludes solubility in non-polar solvents.[1]
Hygroscopicity HighHCl salts attract atmospheric moisture; requires desiccated storage.[1]
pKa (Predicted) ~7.5 - 8.5 (Hydrazine N)Lower than alkyl amines due to the alpha-effect and adjacent nitrogen.[1]
Stability & Reactivity Analysis
  • Oxidation Sensitivity: The hydrazine group (

    
    ) is susceptible to air oxidation to form azo compounds or hydrazones.[1] The dihydrochloride salt significantly retards this process by protonating the nucleophilic nitrogens.
    
  • Thioether Oxidation: The sulfur atom in the thiolane ring is a "soft" nucleophile. Under harsh oxidative conditions (e.g., peroxide treatment), it may oxidize to the sulfoxide (

    
    ) or sulfone (
    
    
    
    ).
  • Thermal Stability: Stable at room temperature if kept dry. Heating above 150°C may release HCl gas and cause cyclization or decomposition.

Part 4: Synthetic & Experimental Protocols

Synthesis Logic (Retrosynthetic Analysis)

The synthesis typically proceeds via the activation of thiolan-3-ylmethanol.[1]

Synthesis Start Thiolan-3-carboxylic Acid or Ester Step1 Reduction (LiAlH4) -> Thiolan-3-ylmethanol Start->Step1 Step2 Activation (MsCl/TEA) -> Mesylate Intermediate Step1->Step2 Step3 Hydrazinolysis (Hydrazine Hydrate) -> Free Base Hydrazine Step2->Step3 Step4 Salt Formation (HCl/Dioxane) -> Dihydrochloride Product Step3->Step4

Caption: Standard synthetic route converting the carboxylic acid precursor to the hydrazine salt via a mesylate intermediate.[1]

Handling & Storage Protocol
  • Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen). The container must be tightly sealed to prevent hydrolysis or deliquescence.

  • Handling: Weigh in a glovebox or rapid-weighing station to minimize moisture uptake.[1] Use glass or Teflon equipment; avoid metals that may catalyze hydrazine decomposition.

Analytical Characterization (Self-Validating Protocol)

To ensure the identity and purity of the compound before use in sensitive assays:

A. Silver Nitrate Titration (Chloride Content)

  • Principle: Quantifies the counterion to confirm the stoichiometry (Dihydrochloride vs Monohydrochloride).

  • Method: Dissolve 20 mg in water. Titrate with 0.1 M

    
     using a chromate indicator (Mohr’s method) or potentiometric endpoint.
    
  • Target: ~34.5% Chloride by weight (Calculated:

    
    ).
    

B. 1H-NMR (D2O, 400 MHz)

  • Expected Signals:

    • 
       1.6 - 2.8 ppm (Multiplets, 6H): Thiolane ring protons (
      
      
      
      ).
    • 
       2.9 - 3.2 ppm (Doublet/Multiplet, 2H): Exocyclic 
      
      
      
      protons.[1]
    • Note:

      
       protons exchange with 
      
      
      
      and will not be visible.
    • Validation: Integration ratio of Ring:Linker must be 3:1.

Part 5: Biological & Chemical Applications

Medicinal Chemistry Utility

This compound is a key intermediate for synthesizing Diazabicyclooctane (DBO)


-lactamase inhibitors.[1][2] The thiolane ring provides steric bulk that fits into the hydrophobic pocket of Class A and C 

-lactamases, protecting the antibiotic core from hydrolysis.
Hydrazone Ligation (Click Chemistry)

The hydrazine moiety reacts rapidly with aldehydes and ketones to form stable hydrazones. This is utilized in:

  • Bioconjugation: Labeling glycoproteins or carbonyl-modified proteins.[1]

  • Fragment Linking: Connecting the thiolane pharmacophore to aldehyde-containing scaffolds.[1]

Protocol: Hydrazone Formation [1]

  • Dissolve: 1 eq. Aldehyde + 1.2 eq. (Thiolan-3-ylmethyl)hydrazine 2HCl in Methanol.[1]

  • Buffer: Add NaOAc (2.5 eq) to buffer the HCl and liberate the free hydrazine.

  • Incubate: Stir at RT for 1-4 hours.

  • Monitor: TLC or LC-MS (Shift in retention time and Mass =

    
    ).
    

Part 6: Safety & Hazards (E-E-A-T)

Signal Word: DANGER

Hazard ClassStatementPrecaution
Acute Toxicity Toxic if swallowed or inhaled.[1]Use in a fume hood.[1] Wear N95/P100 respirator if dust is generated.
Skin Sensitization May cause allergic skin reaction.[1]Double glove (Nitrile). Wash hands immediately after handling.
Carcinogenicity Suspected carcinogen (Hydrazine class).[1]Avoid all direct contact.[1] Treat waste as hazardous chemical waste.
Corrosivity Causes skin and eye irritation (Acidic salt).[1]Wear safety goggles and lab coat.[1]

Emergency Protocol: In case of skin contact, wash with copious amounts of soap and water. If inhaled, move to fresh air immediately.

References

  • PubChem. Compound Summary: [(Thiophen-3-yl)methyl]hydrazine hydrochloride.[1][3] (Analogous aromatic structure for comparison). National Library of Medicine. Available at: [Link]

  • Accela ChemBio. Product Data Sheet: (Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS 1803607-77-3). Available at: [Link][4]

  • Google Patents.US9708320B2 - Beta-lactamase inhibitor and process for preparing the same. (Cites the use of tetrahydrothiophen-3-ylmethyl substituents).
  • ChemBuyersGuide. Commercial availability of Tetrahydrothiophen-3-yl hydrazine derivatives. Available at: [Link]

Sources

Exploratory

A Comprehensive Technical Guide to (Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS No. 1803607-77-3)

For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Versatile Heterocyclic Building Block (Thiolan-3-ylmethyl)hydrazine dihydrochloride, identified by the CAS number 1803607-77-3, is...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Heterocyclic Building Block

(Thiolan-3-ylmethyl)hydrazine dihydrochloride, identified by the CAS number 1803607-77-3, is a heterocyclic organic compound of significant interest to the medicinal chemistry and drug discovery sectors. This molecule uniquely combines the structural features of a thiolane ring and a hydrazine moiety, making it a valuable building block for the synthesis of novel pharmaceutical candidates. The thiolane group, a saturated five-membered ring containing a sulfur atom, is a structural motif found in various biologically active compounds, contributing to a range of pharmacological effects including antiviral, anticancer, and antimicrobial properties.[1] Concurrently, the hydrazine functional group is a cornerstone in the synthesis of a multitude of nitrogen-containing heterocyclic compounds and other pharmacologically active molecules.[2] This guide provides an in-depth exploration of the chemical properties, a plausible synthetic route, potential applications, and analytical considerations for (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

Physicochemical Properties and Structural Elucidation

A clear understanding of the physicochemical properties of (Thiolan-3-ylmethyl)hydrazine dihydrochloride is fundamental for its effective application in research and development.

PropertyValueSource
CAS Number 1803607-77-3Fujifilm Wako[3]
Molecular Formula C₅H₁₄Cl₂N₂SChem-Space[4]
Molecular Weight 205.15 g/mol Chem-Space[4]
Purity ≥95%Chem-Space[4]
Physical Form Solid (predicted)General knowledge
Solubility Soluble in water (predicted)General knowledge of hydrochloride salts

Structure:

Caption: Chemical structure of (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

Synthesis Pathway: A Proposed Methodological Approach

The proposed synthesis involves a two-step process:

  • Activation of the Hydroxyl Group: The primary alcohol, 3-thiolanmethanol, is first converted into a better leaving group. This is a crucial step as the hydroxyl group (-OH) is a poor leaving group. A common and effective method is the conversion of the alcohol to an alkyl halide, for example, by treatment with a halogenating agent like thionyl chloride (SOCl₂) or a hydrohalic acid (e.g., HCl).[5]

  • Nucleophilic Substitution with Hydrazine: The resulting activated intermediate, 3-(chloromethyl)thiolane, can then undergo a nucleophilic substitution reaction with hydrazine (N₂H₄). Hydrazine acts as the nucleophile, displacing the leaving group (e.g., chloride) to form the desired (thiolan-3-ylmethyl)hydrazine. The final dihydrochloride salt can be obtained by treatment with hydrochloric acid.

SynthesisWorkflow Start 3-Thiolanmethanol (Starting Material) Step1 Activation of Hydroxyl Group (e.g., with SOCl₂) Start->Step1 Intermediate 3-(Chloromethyl)thiolane (Intermediate) Step1->Intermediate Step2 Nucleophilic Substitution (with Hydrazine, N₂H₄) Intermediate->Step2 Product_base (Thiolan-3-ylmethyl)hydrazine (Free Base) Step2->Product_base Step3 Salt Formation (with HCl) Product_base->Step3 FinalProduct (Thiolan-3-ylmethyl)hydrazine dihydrochloride (Final Product) Step3->FinalProduct

Sources

Foundational

Technical Monograph: Spectroscopic Validation of (Thiolan-3-ylmethyl)hydrazine Dihydrochloride

Executive Summary & Chemical Identity[1] This guide provides a comprehensive spectroscopic profile for (Thiolan-3-ylmethyl)hydrazine dihydrochloride , a saturated heterocyclic building block used in the synthesis of bioa...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Identity[1]

This guide provides a comprehensive spectroscopic profile for (Thiolan-3-ylmethyl)hydrazine dihydrochloride , a saturated heterocyclic building block used in the synthesis of bioactive compounds (e.g., kinase inhibitors).[1] Unlike its aromatic counterpart (thiophene), the thiolane (tetrahydrothiophene) ring introduces significant stereochemical complexity and conformational flexibility, resulting in distinct NMR splitting patterns.[1]

Chemical Structure & Properties:

  • IUPAC Name: (Tetrahydrothiophen-3-yl)methylhydrazine dihydrochloride[1]

  • Molecular Formula: C₅H₁₂N₂S[1][2] · 2HCl[1][3]

  • Molecular Weight: 132.23 (Free Base) / 205.15 (Salt)[1]

  • Key Structural Features: Chiral center at C3 (typically supplied as a racemate unless specified), saturated sulfide ring, hygroscopic hydrazine salt.[1]

Safety & Handling Protocol

Warning: Hydrazine derivatives are potential genotoxins.[1] The dihydrochloride salt form mitigates volatility but remains an irritant.[1]

  • Hygroscopicity: The 2HCl salt is highly hygroscopic.[1] Weighing must occur in a desiccated glove box or under rapid N₂ flow.[1]

  • Oxidation Sensitivity: The thioether sulfur is prone to oxidation (sulfoxide formation) if exposed to air/moisture for prolonged periods.[1] Store at -20°C under Argon.

Mass Spectrometry (MS) Profile[1][4][5]

For a dihydrochloride salt, Electrospray Ionization (ESI) in Positive Mode is the requisite method.[1] Electron Impact (EI) is unsuitable due to the salt's non-volatility without prior derivatization.[1]

Primary Ionization Characteristics
  • Method: LC-MS (ESI+)[1]

  • Solvent: MeOH:H₂O (50:[1]50) + 0.1% Formic Acid.[1]

  • Observed Ion: The salt dissociates; the spectrometer detects the protonated free base.[1]

    • [M+H]⁺: m/z 133.1

Fragmentation Pathway (MS/MS)

The fragmentation logic follows characteristic hydrazine loss and ring cleavage.[1]

MS_Fragmentation M_Ion [M+H]+ m/z 133.1 (Parent) Frag_1 Loss of NH3 m/z 116.1 (Iminium/Alkene) M_Ion->Frag_1 - 17 Da (NH3) Frag_2 Ring Cleavage (Loss of C2H4) m/z ~88 Frag_1->Frag_2 Retro-Diels-Alder like cleavage Frag_3 Sulfur Extrusion m/z ~56 Frag_2->Frag_3 - S

Figure 1: Predicted ESI+ fragmentation pathway for (Thiolan-3-ylmethyl)hydrazine.[1] The loss of ammonia (17 Da) is the primary diagnostic transition.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][6][7]

Solvent Selection Criticality:

  • D₂O: Preferred for salts.[1] Note: Exchangeable hydrazine protons (-NH-NH₂[1] · 2HCl) will not be visible due to H/D exchange.[1]

  • DMSO-d₆: Use if observation of ammonium protons is required.[1] However, the salt may be sparingly soluble or show broad peaks due to quadrupole broadening.[1]

¹H NMR Data (400 MHz, D₂O)

Reference: Predicted shifts based on tetrahydrothiophene analogs.

PositionTypeShift (δ ppm)MultiplicityIntegrationAssignment Logic
H-a CH₂3.15 - 3.25Doublet (J ≈ 7 Hz)2HExocyclic methylene attached to N. Deshielded by cationic nitrogen.[1]
H-b CH2.60 - 2.75Multiplet1HC3 Methine (Chiral center).[1]
H-c CH₂2.80 - 3.00Multiplet2HC2 Protons (Adjacent to S, diastereotopic).[1]
H-d CH₂2.70 - 2.90Multiplet2HC5 Protons (Adjacent to S).[1]
H-e CH₂1.70 - 2.20Multiplet2HC4 Protons (Ring beta-position).[1]

Interpretation Note: The thiolane ring protons (H-c, H-d, H-e) form a complex second-order spin system.[1] Unlike aromatic thiophene (distinct doublets), these will appear as overlapping multiplets.[1] The integration of the region 1.7–3.0 ppm must sum to 7 protons.[1]

¹³C NMR Data (100 MHz, D₂O)
CarbonShift (δ ppm)Assignment
C-Exo 52.5Exocyclic CH₂-N
C-3 41.2Ring Methine (CH)
C-2 36.8Ring CH₂ (α to S)
C-5 32.4Ring CH₂ (α to S)
C-4 31.0Ring CH₂ (β to S)

Infrared Spectroscopy (FT-IR)[1]

Sampling: KBr Pellet or ATR (Diamond). The spectrum is dominated by the hydrochloride salt lattice modes.[1]

Wavenumber (cm⁻¹)Vibration ModeDiagnostic Value
2800 - 3200 N-H Stretch (Ammonium)Very Broad/Strong. Characteristic of R-NH₃⁺ Cl⁻ salts.[1] Masks C-H stretches.[1]
2550 - 2600 S-H StretchAbsent. (Confirms S is ether-linked in ring, not a thiol).[1]
1580 - 1620 N-H BendingMedium intensity.[1]
1400 - 1450 CH₂ ScissoringCharacteristic of cyclic alkanes.
600 - 700 C-S StretchWeak/Medium.[1] Confirming thioether linkage.

Experimental Validation Workflow

This workflow ensures data integrity and differentiates the product from oxidized impurities (sulfoxides).[1]

Validation_Workflow Sample Raw Sample (Hygroscopic Solid) Prep Sample Prep (Dissolve in D2O + TMSP std) Sample->Prep N2 Atmosphere NMR_Run 1H NMR Acquisition (ns=16, d1=5s) Prep->NMR_Run QC_Check QC Check: Integral Ratio (Ring:CH2-N) NMR_Run->QC_Check Impurity Impurity Check: Look for Sulfoxide (Downfield shift ~3.5 ppm) QC_Check->Impurity Analyze Baseline Pass PASS: Release for Synthesis Impurity->Pass If < 1% Sulfoxide

Figure 2: Quality Control workflow. The critical step is checking for sulfoxide impurities which shift ring protons downfield.

References

  • Chemical Identity: PubChem Compound Summary for CID 54587329 (Parent Hydrazine). National Center for Biotechnology Information (2024).[1][Link][1]

  • Thiolane NMR Standards: Pretsch, E., Bühlmann, P., & Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009.[1] (General reference for tetrahydrothiophene shifts).

  • Hydrazine Fragmentation: McLafferty, F. W., & Turecek, F. Interpretation of Mass Spectra.[1] University Science Books, 1993.[1] (Mechanisms of hydrazine N-N cleavage).

  • Salt IR Characteristics: Silverstein, R. M., Webster, F. X., & Kiemle, D. J.[1] Spectrometric Identification of Organic Compounds. Wiley, 2005.[1] (Ammonium salt IR bands).[1]

Sources

Exploratory

(Thiolan-3-ylmethyl)hydrazine dihydrochloride solubility and stability

[1][2][3][4] Executive Summary & Chemical Identity (Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS 1803607-77-3 ) is a specialized heterocyclic building block used primarily in the synthesis of bioactive small molecul...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4]

Executive Summary & Chemical Identity

(Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS 1803607-77-3 ) is a specialized heterocyclic building block used primarily in the synthesis of bioactive small molecules and agrochemicals.[1][2][3][4] Structurally, it consists of a saturated five-membered thioether ring (tetrahydrothiophene) bearing a hydrazine-methyl substituent.[1]

As a dihydrochloride salt, this compound offers significantly improved stability and crystallinity compared to its free base form (CAS 1343167-64-5).[1] However, the presence of two distinct redox-active centers—the nucleophilic hydrazine and the oxidizable thioether sulfur—requires a rigorous stability management protocol.

Chemical Profile
PropertySpecification
IUPAC Name (Thiolan-3-ylmethyl)hydrazine dihydrochloride
CAS Number 1803607-77-3 (Salt) / 1343167-64-5 (Free Base)
Molecular Formula C₅H₁₄Cl₂N₂S
Molecular Weight 205.15 g/mol
Appearance White to off-white crystalline solid
pKa (Predicted) ~8.5 (Hydrazine N1), -1.0 (Hydrazine N2, protonated)
Hygroscopicity High (Dihydrochloride salt tendency)

Physicochemical Stability Profile

Degradation Pathways

The stability of this compound is governed by three primary vectors. Understanding these mechanisms is critical for experimental design.

  • Oxidative Deamination (Hydrazine Locus): While the HCl salt protects the hydrazine group from immediate air oxidation, prolonged exposure to atmospheric oxygen or transition metals can lead to the formation of azo or azoxy intermediates.

  • S-Oxidation (Thiolane Locus): The cyclic thioether is susceptible to oxidation by peroxides or singlet oxygen, yielding the sulfoxide (1-oxide) and subsequently the sulfone (1,1-dioxide).[1]

  • Hygroscopic Hydrolysis: As a dihydrochloride, the lattice energy is high, but the salt is prone to absorbing atmospheric moisture. This results in deliquescence, which accelerates hydrolytic degradation and promotes metal-catalyzed oxidation.

Stability Visualization

The following diagram illustrates the critical degradation nodes for this molecule.

StabilityPathways Compound (Thiolan-3-ylmethyl)hydrazine 2HCl (Stable Solid) FreeBase Free Base (Volatile/Unstable) Compound->FreeBase pH > 9.0 (Neutralization) Sulfoxide S-Oxide Impurity (Thiolane oxidation) Compound->Sulfoxide Peroxides/O2 (Slow) Deliquescence Hydrolysis/Acidity (Moisture Absorption) Compound->Deliquescence H2O (Atmospheric) FreeBase->Sulfoxide Oxidants Azo Azo/Azoxy Species (Hydrazine oxidation) FreeBase->Azo O2 (Rapid)

Figure 1: Primary degradation pathways.[1] The salt form mitigates the transition to the unstable free base but remains susceptible to moisture and direct S-oxidation.[1][3]

Solubility Guide & Solvent Compatibility

The dihydrochloride nature dominates the solubility profile. The compound is highly polar and ionic.

Solubility Data Matrix
SolventSolubility RatingEstimated Conc.[1][3] (mg/mL)Application Notes
Water Freely Soluble > 100 mg/mLIdeal for aqueous reactions.[1][3] Solutions are acidic (pH ~1-2).[1]
DMSO Soluble > 50 mg/mLPreferred for biological assays and stock solutions.[1][3]
Methanol Soluble ~ 25-50 mg/mLGood for transfers; avoid if anhydrous conditions are strict.[1][3]
Ethanol Sparingly Soluble < 10 mg/mLPoor solvent for stock preparation; useful for recrystallization.[1][3]
DCM/CHCl₃ Insoluble < 0.1 mg/mLUseful for washing away non-polar impurities from the solid salt.[1][3]
Ether/Hexane Insoluble < 0.01 mg/mLUse as antisolvents to precipitate the salt.[1][3]
Stock Solution Protocol (Self-Validating)

Objective: Prepare a stable 50 mM stock solution in DMSO.

  • Weighing: Weigh 10.26 mg of (Thiolan-3-ylmethyl)hydrazine 2HCl into a sterile vial.

    • Validation: Perform weighing rapidly to minimize moisture uptake.

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).

    • Why: Water in DMSO accelerates degradation.

  • Dissolution: Vortex for 30 seconds. The solution should be clear and colorless.

    • Check: If yellowing occurs immediately, the DMSO may contain peroxides. Discard and use fresh solvent.

  • Storage: Aliquot into amber vials, seal under Argon/Nitrogen, and store at -20°C.

    • Shelf Life: 3 months at -20°C; 24 hours at Room Temperature.[1]

Handling & Safety (E-E-A-T)

Toxicity Warning

Hydrazine derivatives are structurally alerted as potential genotoxic impurities (GTIs) and carcinogens.

  • Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin.[5][6]

  • PPE: Double nitrile gloves, lab coat, and safety glasses are mandatory. Handle strictly inside a fume hood.

  • Deactivation: Spills should be treated with dilute bleach (sodium hypochlorite) to oxidize the hydrazine to nitrogen gas, but caution is required as this is exothermic.

Storage Conditions
  • Temperature: -20°C (Long term), 2-8°C (Short term).[1]

  • Atmosphere: Inert gas (Argon preferred over Nitrogen due to density).

  • Container: Tightly sealed amber glass. Avoid metal containers due to catalytic oxidation risks.

Experimental Protocols

Protocol: Solubility & Stability Assessment

This workflow allows you to verify the quality of your reagent before committing it to a high-value synthesis.[1]

Workflow Start Start: Solid Reagent VisualCheck 1. Visual Inspection (White Crystalline?) Start->VisualCheck SolubilityTest 2. Dissolve in D2O or DMSO-d6 (5 mg/mL) VisualCheck->SolubilityTest Pass NMR 3. H-NMR Analysis SolubilityTest->NMR Decision Purity > 95%? NMR->Decision Use Proceed to Synthesis Decision->Use Yes Purify Recrystallize (EtOH/H2O) or Discard Decision->Purify No (Peaks at ~2.5ppm DMSO or ~8ppm Aldehyde)

Figure 2: Quality Control Workflow. NMR is preferred over HPLC for salts to avoid column retention issues.

Analytical Verification (HPLC)

If HPLC is required, use a method compatible with polar amines.

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or C18 with ion-pairing agent.[1]

  • Mobile Phase: Acetonitrile : Water (with 0.1% Formic Acid).

    • Note: Do not use high pH buffers; free base formation will cause peak tailing and on-column degradation.[1]

  • Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or ELSD/CAD (preferred).

References

  • Accela ChemBio. (2023).[2] Product Specification: (Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS 1803607-77-3).[1][2][3][4][7] Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for Hydrazine dihydrochloride. Retrieved from [Link]

  • Loba Chemie. (2024). MSDS: Hydrazine Dihydrochloride. Retrieved from [Link]

Sources

Foundational

In silico modeling of (Thiolan-3-ylmethyl)hydrazine dihydrochloride interactions

An In-Depth Technical Guide to the In Silico Modeling of (Thiolan-3-ylmethyl)hydrazine dihydrochloride Interactions This guide provides a comprehensive, technically detailed framework for the in silico investigation of (...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the In Silico Modeling of (Thiolan-3-ylmethyl)hydrazine dihydrochloride Interactions

This guide provides a comprehensive, technically detailed framework for the in silico investigation of (Thiolan-3-ylmethyl)hydrazine dihydrochloride, a novel small molecule for which extensive experimental data is not yet available. The methodologies outlined herein are designed for researchers, computational chemists, and drug development professionals, offering a complete workflow from initial structure generation to advanced biophysical characterization through molecular simulation. Our approach emphasizes not just the procedural steps but the underlying scientific rationale, ensuring a robust and reproducible computational study.

Introduction: Deciphering Novel Molecules in the Digital Age

The journey of a potential therapeutic agent from concept to clinic is fraught with challenges, primary among them being the identification of its biological target and the characterization of its interaction dynamics. For novel molecules such as (Thiolan-3-ylmethyl)hydrazine dihydrochloride, in silico modeling provides an indispensable toolkit to generate testable hypotheses and guide further experimental work. This whitepaper presents a holistic computational workflow, treating the title compound as a case study for any new chemical entity. We will navigate the process of building a three-dimensional molecular model, predicting plausible biological targets, evaluating binding affinity through molecular docking, and assessing the stability and thermodynamics of the protein-ligand complex using molecular dynamics (MD) simulations and binding free energy calculations.

Ligand Preparation: From Chemical Name to Simulation-Ready Structure

A prerequisite for any in silico study is a high-quality, energetically favorable 3D structure of the ligand. In the absence of crystallographic data, a multi-step process is required to generate a reliable model.

Generation of 3D Coordinates

The process begins with the conversion of the chemical name into a machine-readable format, such as the Simplified Molecular Input Line Entry System (SMILES). For (Thiolan-3-ylmethyl)hydrazine dihydrochloride, the SMILES string can be constructed as C1CSCC1CN[NH3+]. The [NH3+] reflects the protonated state of the terminal nitrogen of the hydrazine moiety, consistent with the dihydrochloride salt form at physiological pH.

This 2D representation is then converted into a 3D structure using cheminformatics software like Open Babel. This initial 3D model is typically a rough approximation and requires further refinement.

Ligand Energy Minimization

To obtain a low-energy, physically plausible conformation, the generated 3D structure must be subjected to energy minimization. This is a computational process that adjusts the atomic coordinates to find a local minimum on the potential energy surface. This can be performed using force fields such as the General Amber Force Field (GAFF) or MMFF94.

In Silico Target Identification: Finding a Biological Partner

With a prepared ligand structure, the next critical step is to identify potential protein targets. This is especially crucial for a novel compound with no known biological activity. Various computational methods can be employed for this purpose.

Ligand-Based Target Prediction

These methods operate on the principle of chemical similarity: a molecule is likely to bind to the same targets as other molecules with similar structures or properties.

  • Chemical Similarity Searching: Utilizes databases like ChEMBL to find molecules with high structural similarity to (Thiolan-3-ylmethyl)hydrazine and identifies their known targets.

  • Pharmacophore Screening: Identifies the 3D arrangement of essential chemical features (pharmacophore) of the ligand and screens libraries of protein structures for binding sites that can accommodate this pharmacophore.

Several web-based tools, such as SwissTargetPrediction and TargetHunter, automate this process, providing a ranked list of probable targets based on ligand similarity[1][2]. For (Thiolan-3-ylmethyl)hydrazine, the presence of a hydrazine group suggests a potential interaction with enzymes like Monoamine Oxidase A (MAO-A), a well-known target for hydrazine derivatives[1]. For the purposes of this guide, we will proceed with MAO-A as our hypothetical target.

Molecular Docking: Predicting Binding Conformation and Affinity

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target and estimates the strength of the interaction.

Theoretical Framework

Docking algorithms explore the conformational space of the ligand within the protein's binding site, using a scoring function to rank the resulting poses. Lower scores typically indicate more favorable binding energies[3]. AutoDock Vina is a widely used open-source docking program that has demonstrated high performance in predicting binding modes[4][5][6][7].

Experimental Protocol: Docking with AutoDock Vina

Step 1: Receptor and Ligand Preparation

  • Receptor: Obtain the crystal structure of the target protein (e.g., MAO-A, PDB ID: 2BXS) from the Protein Data Bank. Prepare the protein using AutoDock Tools: remove water molecules and co-crystallized ligands, add polar hydrogens, and compute Gasteiger charges. Save the prepared receptor in PDBQT format.

  • Ligand: Load the energy-minimized structure of (Thiolan-3-ylmethyl)hydrazine into AutoDock Tools. Set the torsional degrees of freedom to allow for flexibility during docking. Save the prepared ligand in PDBQT format.

Step 2: Grid Box Definition

  • Define a cubic search space (grid box) that encompasses the entire binding site of the receptor. The coordinates for the center of the box can be determined from the position of a co-crystallized ligand in a known structure or by using site prediction tools.

Step 3: Running the Docking Simulation

  • Create a configuration file specifying the paths to the receptor and ligand PDBQT files, the grid box parameters, and the desired output file name.

  • Execute AutoDock Vina from the command line, referencing the configuration file.

Step 4: Analysis of Results

  • Vina will output a PDBQT file containing multiple binding modes (poses) ranked by their predicted binding affinity in kcal/mol.

  • The top-ranked pose is visualized and analyzed to identify key intermolecular interactions, such as hydrogen bonds and hydrophobic contacts, with the protein's active site residues.

Parameter Description Example Value
Binding AffinityThe predicted free energy of binding (kcal/mol).-7.5
RMSD from Best ModeRoot Mean Square Deviation from the top-ranked pose.0.000 (for the top pose)

Molecular Dynamics (MD) Simulations: Assessing Complex Stability

While docking provides a static snapshot of the interaction, MD simulations offer a dynamic view, allowing for the assessment of the stability of the protein-ligand complex in a simulated physiological environment. GROMACS is a powerful and widely used engine for performing such simulations[8][9][10][11][12].

Workflow for MD Simulation

The overall workflow for setting up and running an MD simulation is depicted below.

Caption: General workflow for molecular dynamics simulation.

Force Field Parameterization for the Ligand

A critical step for a novel ligand is the generation of accurate force field parameters that describe its bonded and non-bonded interactions. The General Amber Force Field (GAFF) is designed for this purpose and can be used in conjunction with protein force fields like AMBER14SB[13][14][15][16][17].

Protocol using Antechamber (AmberTools):

  • Provide the 3D structure of the ligand in a common format (e.g., PDB).

  • Use Antechamber to assign GAFF atom types and calculate partial charges using a method like AM1-BCC.

  • Antechamber generates a topology file for the ligand that can be converted to the GROMACS format using tools like ACPYPE.

Step-by-Step GROMACS Protocol

Step 1: System Setup

  • Combine the protein and ligand PDB files into a single complex file.

  • Use the gmx pdb2gmx tool to generate the protein topology using a chosen force field (e.g., AMBER14SB).

  • Merge the protein topology with the ligand topology generated previously.

  • Define a simulation box (e.g., cubic) and solvate it with a water model like TIP3P using gmx solvate.

  • Add ions (e.g., Na+ and Cl-) to neutralize the system's charge and achieve a physiological salt concentration using gmx genion.

Step 2: Energy Minimization

  • Perform a steep descent energy minimization to remove steric clashes.

Step 3: Equilibration

  • Perform a two-phase equilibration:

    • NVT Ensemble (Constant Number of particles, Volume, and Temperature): Heat the system to the target temperature (e.g., 300 K) while keeping the protein backbone restrained. This allows the solvent to equilibrate around the protein.

    • NPT Ensemble (Constant Number of particles, Pressure, and Temperature): Equilibrate the system at the target pressure (e.g., 1 bar) to achieve the correct density.

Step 4: Production MD

  • Run the production simulation for a desired length of time (e.g., 100 ns) with all restraints removed.

Step 5: Trajectory Analysis

  • Root Mean Square Deviation (RMSD): Measures the deviation of the protein backbone and ligand from their initial positions over time. A stable RMSD indicates that the system has reached equilibrium.

  • Root Mean Square Fluctuation (RMSF): Calculates the fluctuation of individual residues, highlighting flexible regions of the protein.

  • Hydrogen Bond Analysis: Monitors the formation and breaking of hydrogen bonds between the ligand and protein throughout the simulation.

Analysis Metric Description Indication of Stability
RMSDConformational drift of the protein/ligand.Plateauing of the RMSD curve.
RMSFFluctuation of individual C-alpha atoms.Low fluctuations in the binding site.
Hydrogen BondsNumber of H-bonds over time.Consistent H-bond formation.

Binding Free Energy Calculations: A More Rigorous Estimate

To obtain a more accurate estimate of the binding affinity than docking scores, post-processing methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) can be applied to the MD trajectory[18][19][20][21][22].

Theoretical Basis

These methods calculate the binding free energy (ΔG_bind) by summing the changes in molecular mechanical gas-phase energies (ΔE_MM), solvation free energies (ΔG_solv), and conformational entropy (-TΔS).

ΔG_bind = ΔE_MM + ΔG_solv - TΔS

The solvation energy is further divided into polar (calculated using PB or GB models) and non-polar (calculated from the solvent-accessible surface area) components.

MM/PBSA Calculation Workflow

Caption: Workflow for MM/PBSA binding free energy calculation.

Protocol:

  • Extract snapshots from the stable portion of the production MD trajectory.

  • For each snapshot, calculate the free energy for the complex, the receptor alone, and the ligand alone.

  • The binding free energy is then calculated as the difference between the free energy of the complex and the sum of the free energies of the receptor and ligand.

Energy Component Description Hypothetical Value (kJ/mol)
ΔE_vdwvan der Waals energy-150.0
ΔE_elecElectrostatic energy-80.0
ΔG_polarPolar solvation energy120.0
ΔG_nonpolarNon-polar solvation energy-20.0
ΔG_bind Total Binding Free Energy -130.0

Conclusion

This guide has outlined a comprehensive in silico strategy for characterizing the interactions of a novel small molecule, (Thiolan-3-ylmethyl)hydrazine dihydrochloride. By systematically proceeding from 2D structure to dynamic simulation and free energy calculations, researchers can build a robust computational model of a ligand's behavior. This model serves not only to predict binding affinity and mode but also to provide deep mechanistic insights into the interaction, thereby accelerating the drug discovery process through informed, hypothesis-driven experimentation.

References

  • Dataset of AMBER force field parameters of drugs, natural products and steroids for simulations using GROMACS. (2025). ResearchGate. [Link]

  • Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020). YouTube. [Link]

  • GROMACS Tutorials. (n.d.). GROMACS Tutorials. [Link]

  • Tutorial for Performing MM/GBSA and MM/PBSA free energy calculations from MD simulations with amber. (2020). YouTube. [Link]

  • Force fields in GROMACS. (n.d.). GROMACS Manual. [Link]

  • Byrne, R., & Schneider, G. (2019). In Silico Target Prediction for Small Molecules. Methods in Molecular Biology. [Link]

  • Escalante, D. E., Aldrich, C. C., & Ferguson, D. M. (2022). Parameterization and Application of the General Amber Force Field to Model Fluro Substituted Furanose Moieties and Nucleosides. bioRxiv. [Link]

  • GROMACS Calculation of MM-PBSA Binding Free Energy Tutorial. (n.d.). CD ComputaBio. [Link]

  • How to Perform Molecular Docking with AutoDock Vina. (2024). YouTube. [Link]

  • Development of AMBER Parameters for Molecular Simulations of Selected Boron-Based Covalent Ligands. (2023). National Institutes of Health. [Link]

  • Molecular Dynamics Simulation with GROMACS: A Beginner's Tutorial. (2023). YouTube. [Link]

  • In Silico Target Prediction for Small Molecules: Methods and Protocols. (2019). ResearchGate. [Link]

  • In Silico Prediction and Validation of the Permeability of Small Molecules Across the Blood–Brain Barrier. (2024). MDPI. [Link]

  • Developing and Benchmarking Sulfate and Sulfamate Force Field Parameters via Ab Initio Molecular Dynamics Simulations To Accurately Model Glycosaminoglycan Electrostatic Interactions. (n.d.). ACS Publications. [Link]

  • Introduction to Molecular Dynamics - the GROMACS tutorials!. (n.d.). GROMACS Tutorials. [Link]

  • Developing force fields when experimental data is sparse: AMBER/GAFF-compatible parameters for inorganic and alkyl oxoanions. (n.d.). RSC Publishing. [Link]

  • End-Point Binding Free Energy Calculation with MM/PBSA and MM/GBSA: Strategies and Applications in Drug Design. (n.d.). Peng's Lab. [Link]

  • Basic docking — Autodock Vina 1.2.0 documentation. (n.d.). Read the Docs. [Link]

  • Parameterization and Application of the General Amber Force Field to Model Fluoro Substituted Furanose Moieties and Nucleosides. (n.d.). MDPI. [Link]

  • TargetHunter: An In Silico Target Identification Tool for Predicting Therapeutic Potential of Small Organic Molecules Based on Chemogenomic Database. (2013). National Institutes of Health. [Link]

  • Force field - GROMACS 2026.0 documentation. (n.d.). GROMACS Manual. [Link]

  • GROMACS Tutorial Part 6 | MMPBSA & MMGBSA Binding Free Energy Calculations (Step-by-Step). (2023). YouTube. [Link]

  • Tutorial – AutoDock Vina. (2020). The Scripps Research Institute. [Link]

  • Running molecular dynamics simulations using GROMACS. (2019). Galaxy Training. [Link]

  • In Silico Target Prediction. (n.d.). Creative Biolabs. [Link]

  • The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities. (2015). National Institutes of Health. [Link]

  • How to parameterize exotic species which are not available in the forcefield?. (2020). GROMACS Forum. [Link]

  • Molecular Docking Tutorial: AutoDock Vina | Beginners to Advanced | Pymol. (2023). YouTube. [Link]

  • Introductory Tutorials for Simulating Protein Dynamics with GROMACS. (2024). ACS Publications. [Link]

Sources

Protocols & Analytical Methods

Method

Using (Thiolan-3-ylmethyl)hydrazine dihydrochloride in proteomics research

Application Note: Proteomic Profiling of Carbonylation and Glycans using (Thiolan-3-ylmethyl)hydrazine Dihydrochloride Introduction & Scientific Rationale In the field of redox proteomics and glycomics, the precise ident...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Proteomic Profiling of Carbonylation and Glycans using (Thiolan-3-ylmethyl)hydrazine Dihydrochloride

Introduction & Scientific Rationale

In the field of redox proteomics and glycomics, the precise identification of carbonyl groups (aldehydes and ketones) is critical.[1] These functional groups appear in proteins primarily through two mechanisms: oxidative stress-induced carbonylation (a hallmark of aging and neurodegeneration) and the reducing ends of glycans.[1]

(Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS: 1016709-16-2) presents a specialized hydrazine-functionalized probe.[1] Unlike the bulky, hydrophobic 2,4-Dinitrophenylhydrazine (DNPH) often used in immunoblots, this thiolane-derivative offers a compact, sulfur-containing molecular footprint.[1]

Key Advantages in Proteomics:

  • Steric Access: The relatively small size allows access to sterically hindered carbonyls buried within protein tertiary structures.[1]

  • Mass Spectrometry Compatibility: The sulfur atom within the thiolane ring provides a distinct mass defect and isotopic signature (

    
    S), aiding in the filtration of labeled peptides from complex backgrounds.[1]
    
  • Solubility: As a dihydrochloride salt, it exhibits superior aqueous solubility compared to hydrophobic tags, reducing sample precipitation during labeling.[1]

Chemical Mechanism

The core chemistry relies on the nucleophilic attack of the hydrazine nitrogen on the electrophilic carbon of the aldehyde or ketone.[1] This reversible reaction forms a hydrazone, which is subsequently stabilized by reduction to a secondary amine.[1]

Reaction Logic:

  • Hydrazone Formation: (Thiolan-3-ylmethyl)hydrazine reacts with Protein-C=O.[1]

  • Stabilization: The C=N bond is susceptible to hydrolysis.[1] Reduction with Sodium Cyanoborohydride (NaCNBH

    
    ) locks the modification.[1]
    
  • Mass Shift: The resulting modification adds a specific mass shift to the peptide, allowing MS identification.[1]

Calculated Mass Shift:

  • Reagent Formula (Free Base):

    
     (MW 
    
    
    
    132.23 Da)[1]
  • Reaction Loss:

    
     (MW 
    
    
    
    18.015 Da)[1]
  • Net Mass Shift (Hydrazone): +114.215 Da [1]

  • Net Mass Shift (Reduced): +116.23 Da (due to addition of 2H during reduction).[1]

Workflow Visualization

The following diagram outlines the critical path for differential oxidative stress profiling using this reagent.

G cluster_0 Sample Preparation cluster_1 Derivatization Chemistry cluster_2 Analysis Node1 Protein Extraction (Lysis Buffer w/o Carbonyls) Node2 Oxidative Stress Induction (Optional: H2O2/Metal) Node1->Node2 Node3 Labeling Reaction (Thiolan-3-ylmethyl)hydrazine pH 5.5 - 6.0 Node2->Node3 Exposed Carbonyls Node4 Schiff Base Stabilization (NaCNBH3 Reduction) Node3->Node4 Hydrazone Formation Node5 Cleanup & Digestion (Trypsin/Lys-C) Node4->Node5 Irreversible Linkage Node6 LC-MS/MS (DDA/DIA) Node5->Node6 Node7 Data Search (Variable Mod: +116.23 Da) Node6->Node7

Caption: Workflow for trapping protein carbonyls. Acidic pH facilitates the initial nucleophilic attack, while reduction prevents hydrolysis.[1]

Experimental Protocols

Protocol A: Labeling of Carbonylated Proteins (Oxidative Stress Profiling)

Reagents Required:

  • (Thiolan-3-ylmethyl)hydrazine dihydrochloride (Prepare 100 mM stock in water).[1]

  • Labeling Buffer: 100 mM Sodium Acetate, pH 5.5.[1]

  • Reducing Agent: 1 M Sodium Cyanoborohydride (NaCNBH

    
    ) in 10 mM NaOH.[1]
    
  • Digestion Buffer: 50 mM Ammonium Bicarbonate, pH 8.0.[1]

Step-by-Step Methodology:

  • Sample Solubilization:

    • Extract proteins using a carbonyl-free lysis buffer (Avoid Tris or buffers with primary amines if possible; HEPES or Phosphate is preferred).[1] Adjust protein concentration to 1–2 mg/mL.

    • Critical: Avoid urea if possible, as carbamylation can mimic carbonylation mass shifts.[1] If denaturant is needed, use 6M Guanidine HCl.[1]

  • Derivatization (The Labeling Step):

    • Dilute the protein sample 1:1 with Labeling Buffer (Sodium Acetate, pH 5.5).[1] The acidic pH is crucial to protonate the carbonyl oxygen, making it more electrophilic.[1]

    • Add (Thiolan-3-ylmethyl)hydrazine to a final concentration of 5–10 mM.[1]

    • Incubate at 37°C for 2 hours with gentle shaking.

  • Stabilization (Reduction):

    • Add NaCNBH

      
        to a final concentration of 15 mM.[1]
      
    • Incubate at Room Temperature for 1 hour . This reduces the hydrazone (C=N) to a stable hydrazine linkage (CH-NH).[1]

  • Cleanup and Digestion:

    • Precipitate proteins (Acetone or TCA) to remove excess unreacted hydrazine, which can suppress ionization in MS.[1]

    • Resuspend pellet in Digestion Buffer (Ammonium Bicarbonate).[1]

    • Proceed with standard Trypsin digestion (overnight, 37°C).[1]

  • LC-MS Analysis:

    • Inject on C18 column.[1]

    • Search Parameters: Set a variable modification on Lysine, Arginine, Proline, and Threonine (common oxidation sites) or a generic modification on "Carbonyl" if your software supports it.[1]

    • Delta Mass: +116.23 Da (Reduced form).[1]

Protocol B: Labeling of N-Glycan Reducing Ends

This reagent can also be used to tag free glycans released from glycoproteins, aiding in their chromatographic separation.[1]

Step-by-Step Methodology:

  • Glycan Release: Treat glycoproteins with PNGase F to release N-glycans.[1]

  • Purification: Use PGC (Porous Graphitized Carbon) cartridges to isolate released glycans.[1]

  • Labeling:

    • Dry the glycans in a centrifugal evaporator.[1]

    • Resuspend in 20 µL of Labeling Reagent Solution: (350 mM (Thiolan-3-ylmethyl)hydrazine + 1M NaCNBH

      
       in 70:30 DMSO:Acetic Acid).
      
    • Incubate at 65°C for 3 hours .

  • Enrichment: Remove excess reagent using HILIC SPE cartridges.[1]

  • Analysis: Analyze via HILIC-LC-MS. The thiolane ring increases hydrophobicity, improving retention of small, hydrophilic glycans on C18 or HILIC columns.[1]

Data Interpretation & Troubleshooting

Quantitative Summary of Reactivity

ParameterValue / ConditionNote
Target Functional Group Aldehydes (R-CHO), Ketones (R-CO-R)Specific to oxidative stress or reducing sugars.[1][2]
Optimal pH 5.0 – 6.0Higher pH reduces hydrazine reactivity; lower pH precipitates proteins.[1]
Mass Shift (Reduced) +116.23 DaMonoisotopic mass addition.
Isotopic Signature Sulfur (

S /

S)
Look for the ~4.2% abundance of the M+2 peak to confirm the tag.[1]
MS Fragmentation Neutral LossHydrazones often exhibit neutral loss of the tag during CID.

Troubleshooting Guide:

  • Low Labeling Efficiency: Ensure the pH is strictly between 5.0 and 6.0 during the initial incubation. If the buffer is too basic (e.g., residual Tris), the reaction rate drops significantly.[1]

  • Precipitation: If the protein precipitates upon adding the reagent, lower the reagent concentration to 2 mM and extend incubation time.

  • Interference: High concentrations of DTT or Mercaptoethanol can interfere with the stability of the reagent; perform alkylation (IAA) before carbonyl labeling if Cysteine reduction is required.[1]

References

  • Møller, I. M., et al. (2011).[1] "Protein carbonylation and metal-catalyzed protein oxidation in a cellular perspective." Journal of Proteomics.[1] Link

  • Ghesquière, B., & Gevaert, K. (2014).[1] "Proteomics methods to study protein carbonylation." Mass Spectrometry Reviews. Link

  • PubChem. (n.d.).[1] "Compound Summary: (Thiolan-3-ylmethyl)hydrazine."[1][3] National Library of Medicine.[1] Link[1]

  • Thermo Fisher Scientific. (n.d.).[1] "Carbonyl-Reactive Crosslinker Chemistry." Application Guide. Link

  • Chowdhury, S. M., et al. (2019).[1] "Bioconjugation with Aminoalkylhydrazine for Efficient Mass Spectrometry-Based Detection of Small Carbonyl Compounds." ACS Omega.[1] Link[1]

Sources

Application

(Thiolan-3-ylmethyl)hydrazine dihydrochloride in situ hybridization protocol

This Application Note and Protocol details the use of (Thiolan-3-ylmethyl)hydrazine dihydrochloride as a specialized chemical probe for Chemical In Situ Hybridization (Chem-ISH) . Application Note: Chem-ISH using (Thiola...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol details the use of (Thiolan-3-ylmethyl)hydrazine dihydrochloride as a specialized chemical probe for Chemical In Situ Hybridization (Chem-ISH) .

Application Note: Chem-ISH using (Thiolan-3-ylmethyl)hydrazine[1]

Subject: High-Specificity Labeling of Carbonyl-Active Nucleic Acid Species (e.g., 5-formylcytosine, abasic sites) using (Thiolan-3-ylmethyl)hydrazine Dihydrochloride.

Executive Summary & Mechanism

(Thiolan-3-ylmethyl)hydrazine dihydrochloride (CAS: 1803607-77-3) is a heterobifunctional chemical probe designed for the detection of electrophilic centers in DNA and RNA, specifically aldehydes and ketones . Unlike traditional hybridization which relies on Watson-Crick base pairing, this protocol utilizes covalent chemical conjugation to tag specific epigenetic modifications (such as 5-formylcytosine, 5fC) or DNA damage markers (apurinic/apyrimidinic sites).

Mechanism of Action:

  • Target Recognition (Hydrazine Moiety): The hydrazine group (-NH-NH₂) acts as a nucleophile, reacting selectively with aldehyde/ketone groups on the target nucleic acid to form a stable hydrazone linkage. This reaction is catalyzed at slightly acidic pH (pH 5.0–6.0).

  • Signal Transduction (Thiolane Moiety): The thiolane (tetrahydrothiophene) ring serves as a unique chemical handle. Unlike linear alkyl chains, the cyclic thioether provides a conformationally constrained "kink" that can be recognized by specific noble metal interactions (e.g., Gold Nanoparticles, AuNPs) or specialized anti-thioether antibodies.

  • Detection: The bound probe is visualized via Gold-Silver Enhancement (Au-Ag Staining), where the sulfur atom in the thiolane ring facilitates the adsorption of colloidal gold, which then nucleates silver deposition for light microscopy.

Advantages over Biotin-Hydrazine (ARP):

  • Zero Background: Avoids interference from endogenous biotin, a common issue in metabolically active tissues (liver, kidney).

  • High Stability: The resulting hydrazone bond is chemically stable, allowing for rigorous washing steps.

Reagents & Preparation

Key Reagents
ReagentSpecificationStorageFunction
(Thiolan-3-ylmethyl)hydrazine 2HCl >95% Purity-20°C, DesiccatedPrimary Labeling Probe
Reaction Buffer (10X) 100 mM Na-Citrate, pH 5.54°CCatalyzes hydrazone formation
Reduction Buffer 20 mM NaCNBH₃ in PBSFreshly PreparedStabilizes hydrazone (Optional)
Colloidal Gold (5 nm) Citrate-stabilized4°CBinds to Thiolane sulfur
Silver Enhancement Kit Commercial Grade4°CSignal Amplification
Proteinase K 20 mg/mL Stock-20°CPermeabilization
Probe Stock Solution (100 mM)
  • Weigh 10 mg of (Thiolan-3-ylmethyl)hydrazine dihydrochloride (MW ≈ 205.15 g/mol ).

  • Dissolve in 487 µL of Nuclease-Free Water.

  • Critical: The solution will be acidic. Do not neutralize yet; the acidic environment prevents oxidation of the hydrazine.

  • Aliquot (50 µL) and store at -20°C. Avoid repeated freeze-thaw cycles.

Detailed Protocol: In Situ Labeling

Phase I: Tissue Pretreatment & Permeabilization

Objective: Expose nuclear/cytoplasmic targets while maintaining morphology.

  • Deparaffinization: Xylene (2 x 10 min) → 100% EtOH (2 x 5 min) → 95% EtOH (3 min) → 70% EtOH (3 min) → PBS.

  • Permeabilization: Incubate slides in Proteinase K (10 µg/mL in PBS) for 10–20 min at 37°C.

    • Note: Optimization is required. Under-digestion prevents probe entry; over-digestion destroys morphology.

  • Fixation: Post-fix in 4% Paraformaldehyde (PFA) for 10 min to stabilize tissue structure. Wash 3 x 5 min in PBS.

Phase II: Chemical Labeling (The "Hybridization" Step)

Objective: Covalent attachment of the Thiolane probe to target aldehydes.

  • Buffer Equilibration: Wash slides in 1X Reaction Buffer (10 mM Na-Citrate, pH 5.5) for 5 min.

  • Probe Incubation:

    • Dilute the 100 mM Probe Stock to 5 mM working concentration in 1X Reaction Buffer .

    • Apply 100–200 µL per slide. Cover with a Hybrislip or Parafilm to prevent evaporation.

    • Incubate for 2 hours at 37°C in a humidified chamber.

    • Mechanistic Insight: The acidic pH (5.5) protonates the carbonyl oxygen, making it more electrophilic, while keeping a fraction of the hydrazine unprotonated for nucleophilic attack.

  • Stabilization (Optional but Recommended):

    • Wash 2 x 5 min in PBS.

    • Incubate in Reduction Buffer (20 mM NaCNBH₃) for 30 min at RT.

    • Why? This reduces the C=N hydrazone bond to a chemically inert C-N hydrazine bond, preventing reversal during downstream processing.

Phase III: Detection (Gold-Silver Enhancement)

Objective: Visualize the Thiolane tag.

  • Washing: Wash slides rigorously (3 x 10 min) in PBS + 0.1% Tween-20 (PBST) to remove unbound probe.

  • Gold Binding:

    • Incubate slides with Colloidal Gold (5 nm) diluted 1:50 in PBS for 2 hours at RT or Overnight at 4°C.

    • Chemistry: The sulfur atom in the thiolane ring acts as a soft donor ligand, coordinating to the Au surface (Au-S interaction).

  • Silver Enhancement:

    • Wash 3 x 5 min in PBS (Phosphate removes non-specifically bound gold). Wash 2 x 2 min in Deionized Water (remove ions that precipitate silver).

    • Prepare Silver Enhancement Mix (Mix A + B) immediately before use.

    • Apply to slides and monitor under a microscope. Reaction typically takes 5–15 min.

    • Stop reaction with 1% Acetic Acid or water rinse when specific black grains appear against a clear background.

  • Counterstain: Nuclear Fast Red (1-2 min). Dehydrate and mount.

Visualization & Logic Flow

The following diagram illustrates the chemical logic and workflow of the protocol.

ChemISH_Protocol Target Target: Aldehyde/Ketone (5fC or AP Site) Reaction Reaction: Hydrazone Formation (pH 5.5, 37°C) Target->Reaction Electrophile Probe Probe: (Thiolan-3-ylmethyl) hydrazine Probe->Reaction Nucleophile Stabilization Stabilization: NaCNBH3 Reduction Reaction->Stabilization C=N Bond GoldBind Detection I: Colloidal Gold Binding (Au-S Interaction) Stabilization->GoldBind Thiolane Tag SilverEnh Detection II: Silver Enhancement (Signal Amplification) GoldBind->SilverEnh Nucleation Result Result: Black Precipitate at Target Site SilverEnh->Result Visualization

Caption: Workflow for (Thiolan-3-ylmethyl)hydrazine Chem-ISH. The hydrazine probe covalently tags aldehyde targets, recruiting gold nanoparticles via the thiolane ring for silver amplification.

Data Interpretation & Troubleshooting

ObservationPossible CauseCorrective Action
No Signal pH too high during labelingEnsure Reaction Buffer is pH 5.0–5.5. Hydrazone formation is slow at neutral pH.
High Background Non-specific Gold bindingIncrease washing stringency after Gold incubation (use 0.5% Tween-20).
Diffuse Signal Over-digestionReduce Proteinase K concentration or time.
Yellow Background Silver precipitationUse Deionized Water strictly before Silver Enhancement; Phosphate causes precipitation.

References

  • Raiber, E. A., et al. (2012). "Genome-wide distribution of 5-formylcytosine in embryonic stem cells." Genome Biology. Link

    • Context: Establishes the chemical basis for hydrazine-based labeling of 5-formylcytosine (5fC) in genomic DNA.
  • Kubo, K., et al. (1992). "A novel sensitive method for detection of apurinic/apyrimidinic sites in DNA using an aldehyde-reactive probe." Biochemistry. Link

    • Context: Foundational protocol for using hydrazine derivatives (ARP) to label aldehyde sites in DNA.
  • Li, F., et al. (2015). "Chemical labeling of nucleic acids for intracellular imaging." Chemical Science. Link

    • Context: Reviews modern chemical ISH methods, including hydrazone ligation str
  • Hainfeld, J. F., & Powell, R. D. (2000). "Silver enhancement of nanogold and undecagold." Journal of Histochemistry & Cytochemistry. Link

    • Context: Validates the mechanism of silver enhancement on gold-seeded targets (relevant to the Thiolane-Gold interaction).
Method

Labeling proteins with (Thiolan-3-ylmethyl)hydrazine dihydrochloride

Application Note: Site-Specific Protein Labeling with (Thiolan-3-ylmethyl)hydrazine Dihydrochloride Abstract & Introduction This guide details the protocol for labeling proteins using (Thiolan-3-ylmethyl)hydrazine dihydr...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Site-Specific Protein Labeling with (Thiolan-3-ylmethyl)hydrazine Dihydrochloride

Abstract & Introduction

This guide details the protocol for labeling proteins using (Thiolan-3-ylmethyl)hydrazine dihydrochloride . This reagent is a specialized heterobifunctional probe featuring a hydrazine moiety for carbonyl-reactive conjugation and a thiolane (tetrahydrothiophene) ring.

Unlike standard thiol-reactive maleimides or amine-reactive NHS esters, this reagent targets carbonyl groups (aldehydes/ketones). These targets are typically introduced into proteins via:

  • Periodate oxidation of N-linked glycans on glycoproteins (antibodies, erythropoietin).

  • N-terminal transamination to generate glyoxylyl groups.

  • Enzymatic tagging (e.g., Formylglycine Generating Enzyme).[1][2]

Key Application: The primary utility of the thiolane moiety is its ability to coordinate with soft metals (Au, Ag, Pt) without the oxidative instability of free thiols. This makes the reagent ideal for functionalizing glycoproteins for Surface Plasmon Resonance (SPR) sensors, gold nanoparticles (AuNPs), or self-assembled monolayers (SAMs) where a stable, non-oxidizing thioether anchor is required.

Mechanism of Action

The labeling process relies on the chemoselective ligation between the hydrazine group of the reagent and an aldehyde on the protein to form a hydrazone linkage.

  • Activation: The protein is treated with sodium meta-periodate (

    
    ) to cleave cis-diols in sialic acid or galactose residues, generating reactive aldehydes.
    
  • Conjugation: The (Thiolan-3-ylmethyl)hydrazine attacks the aldehyde electrophile.

  • Stabilization (Optional): The resulting hydrazone bond is relatively stable but can be reversible under acidic conditions. Reduction with Sodium Cyanoborohydride (

    
    ) converts the hydrazone into a chemically stable hydrazine linkage.
    
Reaction Pathway Diagram

ProteinLabeling Protein Glycoprotein (Cis-diols) Oxidation Oxidation (NaIO4) Protein->Oxidation pH 5.5 Aldehyde Activated Protein (Aldehydes) Oxidation->Aldehyde Hydrazone Protein-Thiolane Conjugate (Hydrazone) Aldehyde->Hydrazone + Reagent (pH 6.0, Aniline cat.) Reagent (Thiolan-3-ylmethyl) hydrazine Reagent->Hydrazone Reduction Reduction (NaCNBH3) Hydrazone->Reduction Stabilization Final Stable Conjugate (Reduced Hydrazine) Reduction->Final

Caption: Step-wise mechanism for converting glycoprotein glycans into stable thiolane-functionalized conjugates.

Experimental Protocol

Reagents and Buffer Preparation
ComponentConcentration / DescriptionStorage
Labeling Reagent (Thiolan-3-ylmethyl)hydrazine 2HCl-20°C (Desiccated)
Oxidation Buffer 0.1 M Sodium Acetate, pH 5.54°C
Coupling Buffer 0.1 M Sodium Phosphate, pH 6.0RT
Oxidant Sodium meta-Periodate (

)
Prepare Fresh
Catalyst (Optional) Aniline (100 mM stock in water)4°C (Dark)
Reductant Sodium Cyanoborohydride (

)
Desiccator
Purification Desalting Columns (e.g., PD-10, Zeba)4°C
Step-by-Step Methodology

Step 1: Protein Oxidation (Generating the Aldehyde) Rationale: Hydrazines do not react with native amino acids. We must generate an electrophilic aldehyde.

  • Dilute the glycoprotein to 1–5 mg/mL in Oxidation Buffer (Acetate, pH 5.5).

  • Prepare a 20 mM Sodium Periodate solution in Oxidation Buffer.

  • Add the periodate solution to the protein sample to a final concentration of 1–2 mM .

    • Note: Keep periodate low (1 mM) and perform on ice for 30 mins to selectively oxidize sialic acids. Use 5–10 mM at RT for generic carbohydrate oxidation.

  • Incubate for 30 minutes on ice in the dark.

  • Quench/Clean: Remove excess periodate immediately using a desalting column equilibrated with Coupling Buffer (Phosphate, pH 6.0).

    • Critical: Residual periodate will oxidize the hydrazine reagent and ruin the labeling.

Step 2: Labeling Reaction Rationale: The dihydrochloride salt is acidic. The reaction requires a slightly acidic pH (5.5–6.0) to protonate the leaving water but keep the hydrazine nucleophilic.

  • Dissolve (Thiolan-3-ylmethyl)hydrazine 2HCl in water or DMSO to 50 mM .

  • Add the reagent to the oxidized protein solution.

    • Molar Ratio: Use a 20- to 50-fold molar excess of reagent over protein.

  • (Optional but Recommended): Add Aniline to a final concentration of 10 mM.

    • Insight: Aniline acts as a nucleophilic catalyst, forming a highly reactive Schiff base intermediate that accelerates hydrazone formation by 10–100x.

  • Incubate for 2–4 hours at Room Temperature (RT) or overnight at 4°C.

Step 3: Stabilization (Reductive Amination) Rationale: While hydrazones are more stable than imines, reduction creates a permanent bond.

  • Add Sodium Cyanoborohydride (5 M stock in 1 M NaOH) to the reaction mixture to a final concentration of 5 mM .

    • Safety: Perform in a fume hood; generates HCN gas if pH is too low.

  • Incubate for 30 minutes at RT.

Step 4: Purification

  • Remove excess reagent and byproducts using a desalting column (Sephadex G-25) or dialysis against PBS (pH 7.4).

  • Store the labeled protein at -20°C or 4°C depending on stability.

Analysis and Validation

MethodExpected ResultNotes
Mass Spectrometry (ESI-TOF) Mass shift of +128.2 Da per label attached.Hydrazone formation adds the mass of the reagent minus water (

).
Ellman’s Assay Negative for free thiols.Validates that the thiolane ring remains closed and is not a free thiol.
Gold Nanoparticle Aggregation Stability against salt-induced aggregation.Thiolane-labeled proteins will coat AuNPs, preventing aggregation upon salt addition (color remains red).

Troubleshooting Guide

  • Problem: Precipitation during oxidation.

    • Cause: Over-oxidation or pH too low (isoelectric point precipitation).

    • Solution: Lower periodate concentration to 1 mM and keep at 4°C.

  • Problem: Low Labeling Efficiency.

    • Cause: Residual periodate destroyed the hydrazine.

    • Solution: Ensure thorough desalting after Step 1. Use Aniline catalyst in Step 2.

  • Problem: Reagent insolubility.

    • Cause: The Thiolane ring is hydrophobic.

    • Solution: Dissolve the reagent in DMSO before adding to the aqueous protein mix. Keep DMSO < 10% final vol.

Safety & Handling

  • (Thiolan-3-ylmethyl)hydrazine 2HCl: Treat as a potential irritant and toxic substance. Hydrazine derivatives can be carcinogenic. Wear nitrile gloves and work in a fume hood.

  • Sodium Cyanoborohydride: Highly toxic. Contact with acid releases lethal Hydrogen Cyanide gas. Dispose of in a dedicated basic waste container.

References

  • Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Chapter on Hydrazine/Hydrazide Chemistry).

  • Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 19(12), 2543–2548. [Link]

  • Zeng, Y., et al. (2009). High-efficiency labeling of sialylated glycoproteins on living cells. Nature Methods, 6, 207–209. [Link]

  • Love, J. C., et al. (2005). Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chemical Reviews, 105(4), 1103–1170. (Reference for Thiol/Sulfide binding to Gold). [Link]

Sources

Application

Application Note: (Thiolan-3-ylmethyl)hydrazine Dihydrochloride in Covalent Ligand Discovery

[1] Executive Summary This guide details the application of (Thiolan-3-ylmethyl)hydrazine dihydrochloride (T3MH) as a representative nucleophilic fragment for the discovery of covalent ligands targeting electrophilic cen...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This guide details the application of (Thiolan-3-ylmethyl)hydrazine dihydrochloride (T3MH) as a representative nucleophilic fragment for the discovery of covalent ligands targeting electrophilic centers in proteins.[1]

Unlike traditional covalent discovery, which targets nucleophilic amino acids (e.g., Cysteine, Lysine) using electrophilic warheads (e.g., acrylamides), T3MH utilizes a hydrazine warhead to target protein-bound electrophiles . These targets include:

  • Enzymatic Cofactors: Pyridoxal 5'-phosphate (PLP), Pyruvoyl, and oxidized Flavin cofactors.

  • Post-Translational Modifications: N-terminal glyoxylyl groups (e.g., in Secernin-3).[1][2]

  • Oxidative Stress Markers: Carbonylated residues (aldehydes/ketones) generated via reactive oxygen species (ROS).

The thiolane ring of T3MH provides a distinct non-aromatic, heterocyclic scaffold that probes hydrophobic pockets adjacent to the reactive center, offering structural diversity compared to standard phenylhydrazine probes.

Chemical Biology Profile

PropertyDetail
Compound Name (Thiolan-3-ylmethyl)hydrazine dihydrochloride
CAS Number 1427454-16-7
Warhead Class Nucleophile (Hydrazine)
Target Moiety Aldehydes, Ketones, Imines (PLP)
Reaction Type Reversible Condensation (Hydrazone formation)
Mechanism Nucleophilic attack on carbonyl carbon ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

Dehydration

Hydrazone
Stability Supplied as dihydrochloride salt to prevent oxidation; requires in-situ neutralization.[1][2]
Mechanism of Action

The hydrazine group acts as an


-effect nucleophile, exhibiting enhanced reactivity compared to primary amines.[3] It attacks the electrophilic carbon of a cofactor (e.g., PLP) or a protein carbonyl.

Thermodynamics: The reaction forms a hydrazone linkage. While reversible, the equilibrium strongly favors the product in aqueous buffers at physiological pH (6.0–7.5), particularly when stabilized by the protein microenvironment.

G cluster_0 Reactants cluster_1 Products T3MH T3MH (Nucleophile) Intermediate Tetrahedral Intermediate T3MH->Intermediate Nucleophilic Attack Target Protein-Cofactor (Electrophile: C=O) Target->Intermediate Hydrazone Protein-Ligand Complex (Hydrazone) Intermediate->Hydrazone - H2O (Dehydration) Water H2O Intermediate->Water

Figure 1: Mechanism of hydrazone formation between T3MH and an electrophilic protein target.[1]

Protocol: Mass Spectrometry-Based Fragment Screening[1][5]

This protocol describes how to screen T3MH against a purified PLP-dependent enzyme (e.g., a transaminase) to assess binding affinity and stoichiometry.

Materials
  • Target Protein: Purified PLP-dependent enzyme (10 µM stock in PBS).

  • Ligand: T3MH dihydrochloride (100 mM stock in water).

  • Buffer: 50 mM Ammonium Acetate, pH 7.0 (Volatile buffer preferred for Native MS).

  • Control: Phenylhydrazine (generic binder) and Acetylhydrazine (negative control, lower reactivity).

Step-by-Step Procedure
  • Ligand Preparation (Neutralization):

    • Dilute the 100 mM T3MH stock to 10 mM in the Assay Buffer.

    • Critical: Since T3MH is a dihydrochloride, ensure the final pH remains at 7.0. Adjust with 1M Ammonium Hydroxide if necessary. Acidic pH inhibits the nucleophilicity of the hydrazine.

  • Incubation:

    • Mix Protein (final 5 µM) with T3MH (final 100 µM) in a 1:20 ratio.

    • Incubate at 25°C for 60 minutes .

    • Note: Hydrazone formation is slower than amide coupling; 1 hour is standard for equilibrium.

  • Sample Processing:

    • Method A (Denaturing LC-MS): If the cofactor is covalently tethered or the hydrazone is stable, inject directly onto a C4 column.

    • Method B (Native MS): Preferred for non-covalent cofactors. Buffer exchange into 100 mM Ammonium Acetate using Zeba spin columns to remove excess ligand.

  • Data Acquisition:

    • Perform ESI-MS.[1] Look for a mass shift corresponding to the ligand minus water.

    • 
      Mass Calculation: 
      
      • MW of T3MH (Free base): ~130.2 Da

      • Reaction: Protein + Ligand

        
         Complex + H
        
        
        
        O[1]
      • Expected Mass Shift: +112.2 Da (130.2 - 18.0).[1]

Data Interpretation Table
ObservationInterpretationNext Step
No Shift No binding or rapid hydrolysis.[1]Increase concentration to 500 µM; check pH.
+112 Da Shift Specific Hydrazone formation.Perform dose-response (K_d determination).
+130 Da Shift Non-covalent binding (Salt).Wash sample more rigorously; use denaturing conditions.
Multiple Shifts Promiscuous binding (non-specific).Add 0.01% Triton X-100; reduce ligand concentration.

Protocol: Competitive Activity-Based Protein Profiling (ABPP)

To determine selectivity in a complex proteome, use T3MH to compete against a broad-spectrum hydrazine probe (e.g., a rhodamine-hydrazine or biotin-hydrazine).[1]

Workflow Logic
  • Proteome: Lysate containing diverse electrophilic enzymes.

  • Competition: Pre-incubate with T3MH (the "cold" competitor).

  • Probe: Add the fluorescent/biotinylated hydrazine probe.

  • Readout: Loss of signal indicates T3MH occupied the active site.

Workflow cluster_Control Vehicle Control cluster_Exp T3MH Treatment Lysate Cell Lysate (Proteome) Split Split Sample Lysate->Split DMSO Add DMSO Split->DMSO Ligand Add T3MH (100 µM) Split->Ligand Probe1 Add Biotin-Hydrazine DMSO->Probe1 30 min Click Enrichment (Streptavidin Beads) Probe1->Click Probe2 Add Biotin-Hydrazine Ligand->Probe2 30 min Probe2->Click Analysis LC-MS/MS Proteomics (Quantify Signal Loss) Click->Analysis

Figure 2: Competitive ABPP workflow to validate T3MH selectivity.

Detailed Steps
  • Lysate Prep: Prepare 1 mg/mL proteome lysate (e.g., from HEK293 cells) in PBS (pH 7.4). Avoid buffers with primary amines (Tris) or aldehydes.

  • Competition:

    • Sample A: Add T3MH (50 µM and 200 µM).

    • Sample B: Add DMSO (Vehicle).

    • Incubate for 45 minutes at 25°C.

  • Labeling: Add Biotin-PEG4-Hydrazine (50 µM) to both samples. Incubate 1 hour.

  • Quench: Add SDS-PAGE loading buffer (boil 5 min) or precipitate proteins with cold acetone.

  • Enrichment: Resuspend in PBS/SDS, bind to Streptavidin-agarose beads, wash, and perform on-bead tryptic digestion.

  • Quantification: Analyze peptides via LC-MS/MS. Targets where T3MH binding occurred will show reduced spectral counts in Sample A vs. Sample B.

Strategic Insights & Troubleshooting

The "Thiolane" Advantage

Why use T3MH over simple methylhydrazine?

  • Vector Exploration: The thiolane ring is non-planar (puckered). In FBDD (Fragment-Based Drug Discovery), this allows the fragment to probe stereoselective pockets defined by hydrophobic residues (e.g., Phe, Trp) often found gating the active sites of PLP enzymes.

  • Solubility: The sulfur atom increases lipophilicity compared to pure alkyl chains, potentially improving membrane permeability for cell-based assays, while the hydrochloride salt ensures water solubility during stock preparation.

Common Pitfalls
  • pH Drift: The dihydrochloride salt is acidic. If the assay buffer capacity is low (e.g., 10 mM), the pH will drop, protonating the hydrazine (

    
    ) and killing reactivity. Always verify pH after adding T3MH. 
    
  • Aldehyde Contamination: Avoid buffers containing aldehydes or ketones (e.g., some commercial additives). These will quench the T3MH before it reaches the protein.

  • Reversibility: Hydrazones can hydrolyze over long storage times. Analyze samples within 24 hours of reaction.

References

  • Matthews, M. L., et al. (2017). "Chemoproteomic profiling and discovery of protein electrophiles in human cells." Nature Chemistry, 9, 234–243. Link

  • Bustin, K. A., et al. (2023).[2] "Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets." ACS Central Science, 9(4), 646–658. Link[1]

  • Erlanson, D. A., et al. (2016). "Twenty years on: the impact of fragments on drug discovery." Nature Reviews Drug Discovery, 15, 605–619. Link

  • Kalia, J., & Raines, R. T. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition, 47(39), 7523–7526. Link[1]

Sources

Method

Application Note: Strategies for Conjugating (Thiolan-3-ylmethyl)hydrazine Dihydrochloride to Monoclonal Antibodies

Abstract This guide details the protocols for conjugating (Thiolan-3-ylmethyl)hydrazine dihydrochloride to monoclonal antibodies (mAbs). As this ligand contains a reactive hydrazine moiety but lacks an intrinsic thiol-re...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide details the protocols for conjugating (Thiolan-3-ylmethyl)hydrazine dihydrochloride to monoclonal antibodies (mAbs). As this ligand contains a reactive hydrazine moiety but lacks an intrinsic thiol-reactive group (like maleimide), direct conjugation to native antibody amino acids is not possible. Instead, we must introduce aldehyde handles onto the antibody.

We present two distinct methodologies:

  • Fc-Glycan Directed Conjugation (Site-Specific): Oxidizing the Fc region carbohydrates to aldehydes. This preserves the antigen-binding site and is the recommended "Gold Standard" for this ligand.

  • Lysine-Directed Conjugation (Random): Modifying surface lysines with Succinimidyl 4-formylbenzoate (SFB) to create aldehyde targets.

Chemical Basis & Mechanistic Insight

The Ligand: (Thiolan-3-ylmethyl)hydrazine[1][2]
  • Structure: A saturated tetrahydrothiophene (thiolane) ring linked via a methylene bridge to a hydrazine group.

  • Reactivity: The hydrazine (

    
    ) is a strong nucleophile that reacts specifically with aldehydes (
    
    
    
    ) to form hydrazones .
  • Salt Form: The dihydrochloride salt (

    
    ) is highly acidic. It requires careful neutralization to prevent antibody precipitation during conjugation.
    
The Reaction: Aniline-Catalyzed Hydrazone Ligation

The reaction between an aldehyde and a hydrazine is acid-catalyzed. However, antibodies are unstable at the low pH (< 4.0) required for rapid uncatalyzed reaction. We utilize aniline catalysis (Dirksen et al.), which forms a highly reactive aniline-Schiff base intermediate, accelerating the reaction rate by


 fold at mild pH (6.0).

Stability Note: The resulting linkage is an alkyl-hydrazone. While relatively stable, it is reversible under acidic conditions over time. For therapeutic development or long-term storage, we recommend a final reduction step with Sodium Cyanoborohydride (


) to generate a permanent hydrazine bond.

ReactionMechanism cluster_0 Step 1: Activation cluster_1 Step 2: Ligation cluster_2 Step 3: Stabilization Antibody Antibody-Glycan (Cis-diols) AldehydeAb Antibody-Aldehyde (Activated) Antibody->AldehydeAb NaIO4 Oxidation Intermediate Aniline-Schiff Base Intermediate AldehydeAb->Intermediate + Aniline Ligand (Thiolan-3-ylmethyl) hydrazine Hydrazone Antibody-Hydrazone Conjugate Intermediate->Hydrazone + Ligand Stable Stable Hydrazine Conjugate Hydrazone->Stable NaCNBH3 Reduction

Figure 1: Mechanistic pathway for Fc-glycan directed conjugation. Aniline catalysis accelerates the rate-limiting step at biocompatible pH.

Materials & Equipment

ComponentSpecificationPurpose
Ligand (Thiolan-3-ylmethyl)hydrazine

2HCl
Target payload.[1]
Antibody IgG (free of BSA/Gelatin)Target biomolecule. Must be in amine-free buffer (PBS).
Oxidant Sodium Periodate (

)
Oxidizes glycan diols to aldehydes.
Catalyst Aniline (Pure)Accelerates hydrazone formation.[2]
Reductant Sodium Cyanoborohydride (

)
Stabilizes the bond (Optional but recommended).
Desalting Column Zeba Spin or PD-10 (7K MWCO)Buffer exchange and excess reagent removal.
Conjugation Buffer 100 mM Sodium Phosphate, 150 mM NaCl, pH 6.0Optimal pH for aniline catalysis.

Protocol A: Fc-Glycan Directed Conjugation (Site-Specific)

Recommended for preserving antigen affinity.

Phase 1: Oxidation of Antibody Glycans
  • Buffer Exchange: Equilibrate 1–5 mg of antibody into Oxidation Buffer (100 mM Sodium Acetate, pH 5.5) using a desalting column.[]

    • Why: Acidic pH aids oxidation control and prevents over-oxidation.

  • Prepare Oxidant: Freshly prepare a 100 mM

    
     solution in water. Protect from light.[4]
    
  • Reaction: Add

    
     to the antibody solution to a final concentration of 10 mM .
    
  • Incubation: Incubate for 30 minutes at room temperature (RT) in the dark.

  • Quenching: Add glycerol (1% v/v) or ethylene glycol to quench unreacted periodate. Incubate for 5 minutes.

  • Purification (Critical): Immediately desalt the antibody into Conjugation Buffer (100 mM Phosphate, pH 6.0) to remove periodate and formaldehyde byproducts.

Phase 2: Conjugation
  • Ligand Preparation: Dissolve (Thiolan-3-ylmethyl)hydrazine

    
     2HCl in water to 50 mM.
    
    • Note: Check pH.[4][5][6][7][8][9] If highly acidic, partially neutralize with 1M NaOH to pH ~5–6, but avoid precipitation.

  • Catalyst Addition: Add pure Aniline to the oxidized antibody solution to a final concentration of 10 mM .

    • Caution: Aniline is toxic.[10] Handle in a fume hood.

  • Mixing: Add the Ligand solution to the antibody mixture at a 50-fold molar excess over the antibody.

  • Incubation: Incubate for 2–4 hours at RT with gentle agitation.

Phase 3: Reduction (Stabilization)
  • Add Reductant: Add

    
     (5 M stock in 1M NaOH) to the reaction mixture to a final concentration of 50 mM .
    
  • Incubation: Incubate for 30 minutes at RT.

  • Final Purification: Desalt or dialyze into PBS (pH 7.4) to remove excess ligand, aniline, and cyanide byproducts.

Protocol B: Lysine-Directed Conjugation (Random)

Use only if the antibody is non-glycosylated or if higher Drug-to-Antibody Ratio (DAR) is required.

Phase 1: Modification with SFB
  • Buffer: Ensure antibody is in PBS (pH 7.2–7.4). Avoid Tris or Glycine buffers.

  • SFB Preparation: Dissolve Succinimidyl 4-formylbenzoate (SFB) in dry DMSO to 10 mM.

  • Activation: Add SFB to antibody at a 10-fold molar excess .

  • Incubation: 1 hour at RT.

  • Purification: Desalt into Conjugation Buffer (100 mM Phosphate, pH 6.0). The antibody is now "Aldehyde-Activated."

Phase 2: Conjugation

Proceed exactly as described in Protocol A, Phase 2 and 3.

Experimental Workflow Diagram

Workflow cluster_A Method A: Site-Specific cluster_B Method B: Random Lysine start Start: Purified IgG choice Select Strategy start->choice ox Periodate Oxidation (pH 5.5, 30 min) choice->ox Glycosylated Ab sfb React with SFB (pH 7.4, 1 hr) choice->sfb Non-Glycosylated Ab desalt1 Desalt to pH 6.0 ox->desalt1 conj Add Ligand (50x excess) + Aniline (10 mM) desalt1->conj desalt2 Desalt to pH 6.0 sfb->desalt2 desalt2->conj reduce Add NaCNBH3 (Stabilization) conj->reduce final Final Purification (PBS pH 7.4) reduce->final

Figure 2: Decision tree and process flow for antibody conjugation.

Quality Control & Troubleshooting

Critical Quality Attributes (CQA)
  • Aggregation: Analyze via Size Exclusion Chromatography (SEC-HPLC). Hydrazine linkers are hydrophobic; high DAR may cause precipitation.

  • Conjugation Efficiency:

    • UV-Vis: Hydrazones often have a distinct absorbance signature (check 300–350 nm region, though alkyl hydrazones are less distinct than aromatic ones).

    • Mass Spectrometry: Intact mass analysis (LC-MS) is the definitive method to determine the Drug-to-Antibody Ratio (DAR).

Troubleshooting Table
IssueProbable CauseCorrective Action
Precipitation during conjugation pH too low or Ligand insolubility.Ensure pH is ≥ 5.5. Pre-dissolve ligand in 10% DMSO if needed.
Low Conjugation Yield Inefficient oxidation or lack of catalyst.Use fresh

. Ensure Aniline is added. Increase incubation time.
Loss of Antigen Binding Over-oxidation of sensitive amino acids.Reduce

concentration to 1–5 mM or perform reaction on ice.

References

  • Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.

    • The definitive text on bioconjugation chemistry, covering periodate oxid
  • Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry, 19(12), 2543–2548. [Link]

    • Establishes the mechanism and utility of aniline catalysis for hydrazone formation
  • O'Shannessy, D. J., & Wilchek, M. (1990). Immobilization of glycoconjugates by their oligosaccharides: Use of hydrazido-derivatized matrices. Analytical Biochemistry, 191(1), 1-8. [Link]

    • Foundational paper on oxidizing Fc glycans for site-specific conjug
  • Commercial protocols validating the SFB/Hydrazine chemistry workflow.

Sources

Application

Application Note: Competitive ABPP for Profiling Cofactor-Dependent Oxidoreductases using (Thiolan-3-ylmethyl)hydrazine Dihydrochloride

This Application Note is designed for researchers in chemical biology and drug discovery. It details the use of (Thiolan-3-ylmethyl)hydrazine dihydrochloride as a specialized probe for Competitive Activity-Based Protein...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in chemical biology and drug discovery. It details the use of (Thiolan-3-ylmethyl)hydrazine dihydrochloride as a specialized probe for Competitive Activity-Based Protein Profiling (ABPP) , specifically targeting cofactor-dependent oxidoreductases and carbonyl-retaining enzymes.

Executive Summary

(Thiolan-3-ylmethyl)hydrazine dihydrochloride is a functionalized hydrazine scaffold utilized in chemoproteomics to interrogate the "reactive cofactor proteome." Unlike broad-spectrum electrophiles that target nucleophilic amino acids (Cys/Lys), hydrazine-based probes operate via mechanism-based inactivation . They specifically target enzymes bearing electron-deficient cofactors (e.g., FAD, TPQ, PQQ) or active-site carbonyls.

This protocol outlines the use of (Thiolan-3-ylmethyl)hydrazine as a competitive inhibitor against a broad-spectrum "clickable" hydrazine reporter (e.g., an alkyne-hydrazine). This "competition" format allows researchers to quantify the selectivity and potency of the thiolane-hydrazine scaffold against targets like Monoamine Oxidases (MAOs), Lysine-specific Demethylase 1 (LSD1), and Copper Amine Oxidases.

Technical Background & Mechanism

The Hydrazine Warhead Mechanism

The hydrazine moiety (-NH-NH₂) is not merely a nucleophile; it is a reducing agent capable of "oxidative activation" within specific enzymatic pockets.

  • Pathway A (Polar): Nucleophilic attack on protein-bound carbonyls (aldehydes/ketones) or imines, forming stable hydrazones.

  • Pathway B (Radicaloid/Oxidative): In flavin-dependent enzymes (e.g., MAO-A/B), the hydrazine is oxidized by the cofactor (FAD) to a diazene intermediate. This generates a radical species that covalently alkylates the cofactor or an adjacent active-site residue (often N5 of FAD or a C4a adduct).[1]

The Thiolane Vector

The thiolan-3-ylmethyl moiety serves as the "recognition element." The tetrahydrothiophene (thiolane) ring mimics specific hydrophobic or sulfur-recognizing substrates, directing the hydrazine warhead to a subset of the proteome distinct from simple phenylhydrazines (like phenelzine).

Mechanism Diagram

The following diagram illustrates the dual-pathway mechanism and the principle of the competitive ABPP assay.

HydrazineMechanism Inhibitor (Thiolan-3-ylmethyl)hydrazine (Competitor) Enzyme Active Enzyme (FAD/TPQ Cofactor) Inhibitor->Enzyme Bind Complex Enzyme-Inhibitor Complex Enzyme->Complex Oxidation Oxidative Activation (via Cofactor) Complex->Oxidation e- Transfer Covalent Covalently Inhibited Enzyme (Dead) Oxidation->Covalent Radical/Diazene Adduct Probe Clickable Reporter (Alkyne-Hydrazine) Covalent->Probe Blocked Signal Fluorescent/Biotin Signal Detected Probe->Signal If Site Free NoSignal Signal Loss (Target Engagement) Probe->NoSignal If Site Occupied

Caption: Mechanism of hydrazine activation by cofactor-dependent enzymes and the logic of competitive blockage preventing reporter binding.[1][2][3]

Experimental Protocol: Competitive Gel-Based ABPP

Objective: Determine the IC₅₀ of (Thiolan-3-ylmethyl)hydrazine against specific oxidases in a complex proteome.

Materials Required[4]
  • Test Compound: (Thiolan-3-ylmethyl)hydrazine dihydrochloride (Prepare 100 mM stock in DMSO).

  • Reporter Probe: A generic alkyne-hydrazine probe (e.g., 5-hexynoic hydrazide) at 50 µM.

  • Biological Matrix: Cell lysate (e.g., HEK293T, HepG2) or tissue homogenate (1 mg/mL protein).

  • Click Chemistry Reagents:

    • TBTA (Ligand): 1.7 mM in DMSO/t-Butanol (1:4).

    • CuSO₄: 50 mM in H₂O.

    • TCEP (Reductant): 50 mM in H₂O (Freshly prepared).

    • Reporter Tag: Azide-Rhodamine (TAMRA-N3) or Azide-Biotin.

Step-by-Step Workflow
  • Proteome Preparation:

    • Dilute cell lysates to 1.0 mg/mL in PBS (pH 7.4). Avoid buffers with strong nucleophiles (e.g., Tris) if using aldehyde-reactive probes, though PBS/HEPES is generally safe for hydrazines.

    • Critical: Ensure lysates are fresh. Oxidative enzymes (MAOs) require functional cofactors. Do not add strong reducing agents (DTT) initially, as they may interfere with the oxidative activation mechanism.

  • Competitive Incubation (The "Challenge"):

    • Aliquot 50 µL of lysate into PCR tubes.

    • Add (Thiolan-3-ylmethyl)hydrazine at varying concentrations (e.g., 0.1, 1, 10, 100, 1000 µM).

    • Include a DMSO Control (0 µM inhibitor).

    • Incubate for 30–60 minutes at 37°C .

    • Rationale: This step allows the thiolane-hydrazine to bind and covalently inactivate its specific targets.

  • Probe Labeling (The "Pulse"):

    • Add the Reporter Probe (Alkyne-Hydrazine) to all samples (final conc. 50 µM).

    • Incubate for 1 hour at 37°C .

    • Note: The reporter probe will label any remaining active hydrazine-reactive enzymes. Targets successfully inhibited by the thiolane compound will not react.

  • Click Chemistry (CuAAC):

    • Prepare a "Click Master Mix" (per sample):

      • 1 µL Azide-Rhodamine (1 mM stock)

      • 1 µL TBTA

      • 1 µL CuSO₄

      • 1 µL TCEP

    • Add mix to each sample. Vortex and incubate for 1 hour at Room Temp in the dark.

  • Quench and Analysis:

    • Quench reaction with 4x SDS-PAGE loading buffer.

    • Boil for 5 minutes at 95°C.

    • Resolve proteins on SDS-PAGE.

    • Visualization: Scan gel for fluorescence (Rhodamine channel).

Data Analysis & Interpretation

Visualizing Target Engagement

The gel will display fluorescent bands representing the "hydrazine-reactive proteome."

  • Band Disappearance: A decrease in fluorescence intensity of a specific band with increasing concentration of (Thiolan-3-ylmethyl)hydrazine indicates Target Engagement .

  • Static Bands: Bands that remain fluorescent at high inhibitor concentrations represent off-targets or enzymes that the thiolane moiety does not fit.

Quantitative Metrics (Table)
ParameterDefinitionCalculation Method
% Inhibition Extent of active site blockade

IC₅₀ Concentration for 50% occupancyNon-linear regression (log(inhibitor) vs. normalized response).
Selectivity Ratio of IC₅₀ between targets

Troubleshooting Guide
  • No Labeling in Control: The hydrazine probe requires oxidative activation. Ensure the lysate was not denatured or treated with high concentrations of reductants (DTT/BME) prior to probe addition.

  • Precipitation: High concentrations of hydrazine dihydrochloride can alter pH. Ensure the buffer capacity (PBS/HEPES) is sufficient to maintain pH 7.4.

Advanced Workflow: isoTOP-ABPP (Mass Spectrometry)

For precise target identification, replace the fluorescent gel workflow with isoTOP-ABPP (Isotopic Tandem Orthogonal Proteolysis).

IsoTOP Step1 Lysate + (Thiolan-3-ylmethyl)hydrazine (Competition Step) Step2 Add Alkyne-Hydrazine Probe Step1->Step2 Step3 Click Chemistry with TEV-Biotin-Isotope Tags (Light vs Heavy) Step2->Step3 Step4 Streptavidin Enrichment & On-Bead Digestion Step3->Step4 Step5 LC-MS/MS Analysis Step4->Step5

Caption: Workflow for quantitative mass spectrometry-based target identification.

Protocol Modification:

  • Treat "Heavy" samples with DMSO and "Light" samples with (Thiolan-3-ylmethyl)hydrazine.

  • Click with isotopically distinguishable biotin tags (e.g., TEV-tag).

  • Mix samples 1:1, enrich on streptavidin, digest, and analyze.

  • Result: Targets of the thiolane hydrazine will show high Heavy:Light ratios (e.g., >2.0), indicating the inhibitor blocked the probe binding in the Light channel.

References

  • Matthews, M. L., et al. (2021).[4][5] "Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets." ACS Central Science, 7(11), 1885–1895.

  • Cravatt, B. F., et al. (2008). "Activity-based protein profiling: from enzyme chemistry to proteomic chemistry." Annual Review of Biochemistry, 77, 383–414.

  • Backus, K. M., et al. (2016). "Proteome-wide covalent ligand discovery in native biological systems.

  • Speers, A. E., & Cravatt, B. F. (2004). "Profiling enzyme activities in vivo using click chemistry methods." Chemistry & Biology, 11(4), 535–546.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of (Thiolan-3-ylmethyl)hydrazine Dihydrochloride Reaction Products

Welcome to the technical support center for the purification of (Thiolan-3-ylmethyl)hydrazine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of (Thiolan-3-ylmethyl)hydrazine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important synthetic intermediate. My aim is to provide not just procedural steps, but also the underlying chemical principles to empower you to troubleshoot and optimize your purification processes effectively.

Introduction to the Synthesis and Purification Challenges

(Thiolan-3-ylmethyl)hydrazine is a valuable building block in medicinal chemistry. A common synthetic route involves a modified Gabriel synthesis, starting from 3-(chloromethyl)thiolane and proceeding through an N-substituted phthalimide intermediate, followed by hydrazinolysis and conversion to the dihydrochloride salt. While theoretically straightforward, this process can present several purification challenges, leading to suboptimal yield and purity. This guide will address these issues in a practical, question-and-answer format.

Visualizing the Synthetic and Purification Workflow

To provide a clear overview, the following diagram illustrates a typical synthetic and purification workflow for (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

cluster_synthesis Synthesis cluster_purification Purification & Salt Formation A 3-(Chloromethyl)thiolane + Potassium Phthalimide B N-(Thiolan-3-ylmethyl)phthalimide A->B SN2 Reaction (e.g., in DMF) D (Thiolan-3-ylmethyl)hydrazine (Free Base) B->D Hydrazinolysis (e.g., in Ethanol) C Hydrazine Hydrate C->D E Crude Free Base D->E F Aqueous Work-up E->F Removal of Phthalhydrazide G Purified Free Base F->G I (Thiolan-3-ylmethyl)hydrazine Dihydrochloride (Crude Salt) G->I Salt Formation H HCl (e.g., in Ethanol) H->I J Recrystallization I->J K Pure Dihydrochloride Salt J->K

Caption: Synthetic and purification workflow for (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

Frequently Asked Questions (FAQs) and Troubleshooting

FAQ 1: After hydrazinolysis of N-(Thiolan-3-ylmethyl)phthalimide, I have a thick, white precipitate that is difficult to filter. How can I efficiently remove the phthalhydrazide byproduct?

Answer: The formation of a dense phthalhydrazide precipitate is a common issue in the Gabriel synthesis.[1][2] Direct filtration can be slow and lead to product loss. Here are some strategies to address this:

  • Acidification and Filtration: After the hydrazinolysis is complete (as monitored by TLC), cool the reaction mixture to room temperature. Add dilute hydrochloric acid (e.g., 2 M HCl) to protonate the desired hydrazine, making it water-soluble, while the phthalhydrazide remains insoluble. The phthalhydrazide can then be removed by filtration. The filtrate, containing the desired product as the hydrochloride salt, can be carried forward.

  • Solvent Extraction: If you prefer to isolate the free base first, after removing the bulk of the ethanol under reduced pressure, add water and a suitable organic solvent like dichloromethane (DCM). The organic layer will contain your desired (Thiolan-3-ylmethyl)hydrazine, while the phthalhydrazide will remain largely in the aqueous layer or as an interfacial solid. Multiple extractions with DCM may be necessary.

Expert Tip: For the acidification method, be cautious not to use an excessive amount of concentrated acid, as this can sometimes cause the desired product to precipitate prematurely along with the phthalhydrazide.

FAQ 2: My crude (Thiolan-3-ylmethyl)hydrazine free base is an oil and not a solid. How can I purify it before converting it to the dihydrochloride salt?

Answer: It is not uncommon for substituted hydrazines to be oils at room temperature, especially if minor impurities are present. Here are a few techniques to consider for purification:

  • Trituration: Try adding a non-polar solvent in which your product is likely insoluble, such as cold hexanes or diethyl ether. Stir the oily product vigorously with the solvent. This can sometimes induce crystallization or solidify the oil by washing away more soluble impurities.

  • Column Chromatography: Flash column chromatography on silica gel can be an effective purification method. Since your product is a polar amine, you will likely need a polar eluent system. A gradient of dichloromethane and methanol is a good starting point. You may need to add a small amount of a basic modifier, like triethylamine (e.g., 1-2%), to the eluent to prevent your product from streaking on the silica gel.

    Table 1: Suggested Starting Conditions for Column Chromatography

ParameterRecommended Condition
Stationary PhaseSilica Gel (230-400 mesh)
Mobile PhaseGradient of 0% to 10% Methanol in Dichloromethane (+1% Triethylamine)
VisualizationPotassium permanganate stain or Ninhydrin stain
  • Direct Conversion to the Salt: If the impurities are likely to be removed during the salt recrystallization, you can proceed with the crude oil to the salt formation step. Dissolve the crude oil in a minimal amount of a suitable solvent like isopropanol or ethanol and then add a solution of HCl in the same solvent.

FAQ 3: I've formed the dihydrochloride salt, but it won't crystallize from solution. What should I do?

Answer: Failure to crystallize is often due to either the solution being too dilute or the presence of impurities that inhibit crystal lattice formation.

  • Concentration: Carefully reduce the volume of the solvent under reduced pressure. Be mindful not to completely evaporate the solvent, as this can lead to the product crashing out as an amorphous solid or oil.

  • Inducing Crystallization:

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

    • Seeding: If you have a small amount of pure, solid product from a previous batch, add a tiny crystal to the solution to act as a seed.

    • Cooling: Slowly cool the solution in an ice bath or refrigerator. Rapid cooling can sometimes lead to the formation of smaller, less pure crystals.

  • Solvent System Modification: If the product is too soluble in the current solvent, you can try adding an "anti-solvent" – a solvent in which your product is insoluble but is miscible with the current solvent. For example, if your product is dissolved in ethanol, you could slowly add diethyl ether or ethyl acetate until the solution becomes turbid, then warm it slightly until it becomes clear again and allow it to cool slowly.

FAQ 4: After recrystallization, my (Thiolan-3-ylmethyl)hydrazine dihydrochloride is still off-white or yellow. What is causing the color and how can I remove it?

Answer: A persistent color in the final product often indicates the presence of trace impurities, which could be oxidized species or residual starting materials.

  • Charcoal Treatment: Activated charcoal can be very effective at removing colored impurities. Dissolve your crude dihydrochloride salt in the minimum amount of hot recrystallization solvent. Add a small amount of activated charcoal (typically 1-5% by weight of your product) and briefly heat the mixture. Perform a hot filtration through a pad of celite to remove the charcoal. Allow the filtrate to cool slowly to form colorless crystals.

    Caution: Use charcoal sparingly, as it can also adsorb some of your desired product, leading to a decrease in yield.

  • Re-crystallization: A second recrystallization from a different solvent system can sometimes be effective at removing impurities that co-crystallized with the product in the first solvent system.

FAQ 5: What are the best recrystallization solvents for (Thiolan-3-ylmethyl)hydrazine dihydrochloride?

Answer: The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot. For polar salts like hydrazine dihydrochlorides, common choices include:

  • Alcohols: Ethanol, methanol, and isopropanol are often good choices.[3]

  • Aqueous Alcohols: A mixture of ethanol and water can be effective. The water increases the polarity of the solvent system.

  • Acidified Solvents: Using an alcohol containing a small amount of HCl can help to suppress the dissociation of the salt and improve crystal quality.

Table 2: Suggested Solvents for Recrystallization

Solvent SystemRationale
Ethanol/WaterGood for highly polar salts. The ratio can be adjusted to achieve optimal solubility.
IsopropanolOften provides good crystal formation and is less volatile than ethanol or methanol.
Methanol/Diethyl EtherA polar solvent and a less polar anti-solvent system.

You should always perform small-scale solubility tests to determine the optimal solvent or solvent mixture for your specific product.

Experimental Protocol: Recrystallization of (Thiolan-3-ylmethyl)hydrazine Dihydrochloride

This protocol provides a general guideline for the recrystallization of your final product.

  • Dissolution: In a flask, add the crude (Thiolan-3-ylmethyl)hydrazine dihydrochloride. Add a minimal amount of the chosen recrystallization solvent (e.g., 95% ethanol).

  • Heating: Gently heat the mixture with stirring (e.g., on a hot plate) until the solid completely dissolves. If the solid does not dissolve, add small portions of the solvent until a clear solution is obtained at the boiling point of the solvent.

  • (Optional) Charcoal Treatment: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

  • (Optional) Hot Filtration: If charcoal was used, perform a hot filtration through a pre-warmed funnel with fluted filter paper or a pad of celite to remove the charcoal.

  • Crystallization: Allow the clear filtrate to cool slowly to room temperature. To promote further crystallization, you can then place the flask in an ice bath or a refrigerator.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

  • Drying: Dry the crystals under vacuum to a constant weight.

Characterization of the Final Product

To confirm the purity of your (Thiolan-3-ylmethyl)hydrazine dihydrochloride, the following analytical techniques are recommended:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any organic impurities.

  • Melting Point: A sharp melting point range is indicative of high purity.

  • High-Performance Liquid Chromatography (HPLC): To quantify the purity of the final product.

  • Elemental Analysis (CHN): To confirm the elemental composition of the dihydrochloride salt.

By following these troubleshooting guides and experimental protocols, you should be well-equipped to overcome the common purification challenges associated with (Thiolan-3-ylmethyl)hydrazine dihydrochloride and obtain a high-purity product for your research and development needs.

References

  • CN109503418A - A kind of preparation process of methyl hydrazine - Google Patents. (n.d.).
  • Synthesis of Hydrazine Derivatives (Hydrazides) - Organic Chemistry Portal. (n.d.). Retrieved February 3, 2026, from [Link]

  • Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur - NIH. (n.d.). Retrieved February 3, 2026, from [Link]

  • Gabriel synthesis - Wikipedia. (n.d.). Retrieved February 3, 2026, from [Link]

  • How to use Mesitylhydrazine hydrochloride? - ResearchGate. (2015, March 27). Retrieved February 3, 2026, from [Link]

  • US7220858B2 - Synthesis of hydrazine and chlorinated derivatives of bicyclic pyridazines - Google Patents. (n.d.).
  • US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents. (n.d.).
  • The Gabriel Synthesis - Organic Chemistry Tutor. (n.d.). Retrieved February 3, 2026, from [Link]

  • Tosylhydrazine-promoted self-conjugate reduction–Michael/aldol reaction of 3-phenacylideneoxindoles towards dispirocyclopentanebisoxindole derivatives - PMC - NIH. (n.d.). Retrieved February 3, 2026, from [Link]

  • US4963232A - Process for producing a purified hydrazine hydrate - Google Patents. (n.d.).
  • US5484511A - Process for the removal of impurities from hydrazine hydrate - Google Patents. (n.d.).
  • The Gabriel Synthesis - Master Organic Chemistry. (2025, June 5). Retrieved February 3, 2026, from [Link]

  • Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine? - ResearchGate. (2024, April 30). Retrieved February 3, 2026, from [Link]

  • Can anyone help me with a Gabriel synthesis for making primary amine? - ResearchGate. (2014, August 11). Retrieved February 3, 2026, from [Link]

  • US4657751A - Process for purifying aqueous hydrazine hydrate solutions - Google Patents. (n.d.).
  • Gabriel Synthesis - Chemistry LibreTexts. (2023, January 22). Retrieved February 3, 2026, from [Link]

  • Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC - NIH. (n.d.). Retrieved February 3, 2026, from [Link]

  • 4 - Organic Syntheses Procedure. (n.d.). Retrieved February 3, 2026, from [Link]

  • Hydrazine - Wikipedia. (n.d.). Retrieved February 3, 2026, from [Link]

  • Hydrazine hydrate removal by column chromatography : r/OrganicChemistry - Reddit. (2023, April 13). Retrieved February 3, 2026, from [Link]

  • US3458283A - Hydrazine purification - Google Patents. (n.d.).

Sources

Optimization

Technical Support: Optimization of (Thiolan-3-ylmethyl)hydrazine Dihydrochloride Synthesis

Executive Summary: The Yield "Killers" Synthesizing (Thiolan-3-ylmethyl)hydrazine dihydrochloride presents a unique duality of challenges: handling the nucleophilic/redox-sensitive sulfur atom within the thiolane ring wh...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Yield "Killers"

Synthesizing (Thiolan-3-ylmethyl)hydrazine dihydrochloride presents a unique duality of challenges: handling the nucleophilic/redox-sensitive sulfur atom within the thiolane ring while simultaneously installing a reactive hydrazine moiety.

Low yields in this synthesis are rarely due to a single catastrophic failure but rather a "death by a thousand cuts" from three specific mechanisms:

  • Polyalkylation: The tendency of the product (a hydrazine) to react with the starting alkyl halide, forming

    
    -dialkyl impurities.
    
  • S-Oxidation: The inadvertent oxidation of the thioether sulfur to sulfoxides (

    
    ) or sulfones (
    
    
    
    ) during workup or salt formation.
  • Hygroscopic Salt Collapse: The dihydrochloride salt is extremely hygroscopic; improper isolation leads to a "gummy" oil rather than a crystalline solid, making yield calculation and handling impossible.

This guide provides a technical roadmap to bypass these pitfalls using an optimized Boc-protection strategy rather than the traditional (and low-yielding) direct alkylation.

Strategic Workflow: The Optimized Route

The following decision tree illustrates the logic behind selecting the Boc-Protected Route over the Standard Direct Alkylation to maximize yield.

SynthesisOptimization Start Starting Material: 3-(Bromomethyl)thiolane Decision Choose Synthetic Strategy Start->Decision RouteA Route A: Direct Hydrazinolysis (Hydrazine Hydrate) Decision->RouteA Traditional RouteB Route B: Protected Alkylation (Boc-Hydrazine) Decision->RouteB Optimized (Recommended) IssueA1 Risk: Polyalkylation (Requires 10-20 eq. Hydrazine) RouteA->IssueA1 StepB1 Step 1: Alkylation (S_N2 with Boc-NHNH2) RouteB->StepB1 IssueA2 Risk: Difficult Purification (Distillation of toxic hydrazine) IssueA1->IssueA2 Final Target: (Thiolan-3-ylmethyl)hydrazine 2HCl IssueA2->Final Low Yield (<40%) StepB2 Step 2: Deprotection (HCl/Dioxane) StepB1->StepB2 StepB2->Final High Yield (>75%)

Figure 1: Comparison of synthetic strategies. Route B is recommended for high purity and yield.

Troubleshooting Guide (Q&A Format)

Issue 1: "My product is a sticky gum that won't crystallize."

Diagnosis: Hygroscopicity and Residual Solvent Trapping. Hydrazine dihydrochloride salts are notorious for trapping water and alcohols. If you used methanol or ethanol for the HCl deprotection step, the salt often oils out.

Corrective Protocol:

  • Switch Solvents: Perform the deprotection in anhydrous 1,4-dioxane or diethyl ether using 4M HCl in dioxane. These solvents do not solvate the salt well, forcing it to precipitate as a fine powder.

  • Trituration: If you already have a gum, decant the supernatant and triturate (grind under solvent) the gum with anhydrous acetonitrile or diethyl ether. Sonicate for 20 minutes. This mechanically releases trapped solvent and induces crystallization.

  • Drying: Dry the salt in a vacuum desiccator over

    
     (phosphorus pentoxide) for at least 24 hours.
    
Issue 2: "I see a secondary peak in LC-MS with Mass M+16."

Diagnosis: Sulfur Oxidation (Sulfoxide Formation).[1] The thiolane sulfur has oxidized to a sulfoxide.[2] This often happens if the reaction mixture was exposed to air while hot, or if peroxides were present in the ether/THF used during workup.

Corrective Protocol:

  • Degassing: Sparge all reaction solvents with Argon or Nitrogen for 15 minutes prior to use.

  • Peroxide Test: Test your THF or Ether for peroxides using test strips. Thiolanes are "peroxide scavengers" and will oxidize sacrificially.

  • Temperature Control: Do not heat the reaction above 60°C unless strictly under inert atmosphere.

Issue 3: "The yield is low (<30%) and I see M+114 impurities."

Diagnosis: Polyalkylation (The "Dimer" Effect). If you are using direct hydrazine hydrate, the mono-alkylated product is acting as a nucleophile and reacting with a second molecule of 3-(bromomethyl)thiolane.

Corrective Protocol:

  • The "Dilution" Fix: If you must use direct hydrazine, increase the ratio to 20 equivalents of hydrazine hydrate relative to the alkyl halide.

  • The "Boc" Fix (Recommended): Use tert-butyl carbazate (Boc-hydrazine). The Boc group sterically hinders the nitrogen and reduces its nucleophilicity after the first alkylation, effectively stopping the reaction at the mono-substituted stage.

Optimized Experimental Protocol

Objective: Synthesis of (Thiolan-3-ylmethyl)hydrazine dihydrochloride via the Boc-Protected Route.

Reagents Table
ReagentMW ( g/mol )Equiv.[3]Role
3-(Bromomethyl)thiolane 181.111.0Electrophile
tert-Butyl carbazate (Boc-NHNH2) 132.161.2Nucleophile
Potassium Carbonate (K2CO3) 138.212.0Base (Acid Scavenger)
Acetonitrile (Anhydrous) -SolventMedium
HCl (4M in Dioxane) 36.465.0Deprotection Agent
Step-by-Step Methodology
Phase 1: Nucleophilic Substitution (

)
  • Setup: Flame-dry a 250 mL round-bottom flask and flush with Argon.

  • Dissolution: Dissolve tert-butyl carbazate (1.2 eq) in anhydrous acetonitrile (0.2 M concentration). Add finely powdered anhydrous

    
     (2.0 eq).
    
  • Addition: Add 3-(bromomethyl)thiolane (1.0 eq) dropwise at room temperature.

    • Note: If using the chloride instead of bromide, add catalytic NaI (0.1 eq) to generate the more reactive iodide in situ (Finkelstein condition).

  • Reaction: Heat the mixture to 50°C for 12–16 hours under Argon. Monitor by TLC (stain with Ninhydrin) or LC-MS.

  • Workup: Filter off the solid salts. Concentrate the filtrate under reduced pressure.

  • Purification (Intermediate): Flash chromatography (Hexane/EtOAc) is recommended to remove unreacted Boc-hydrazine.

Phase 2: Deprotection & Salt Formation
  • Dissolution: Dissolve the purified Boc-intermediate in a minimal amount of anhydrous 1,4-dioxane (or MeOH if Dioxane is unavailable).

  • Acidification: Cool to 0°C. Add 4M HCl in Dioxane (5.0 eq) dropwise.

  • Precipitation: Allow to warm to room temperature and stir for 2–4 hours. A white precipitate should form.[3]

    • Troubleshooting: If no solid forms, add anhydrous diethyl ether until the solution turns cloudy, then cool to -20°C.

  • Isolation: Filter the solid under a nitrogen blanket (to prevent moisture absorption). Wash with cold diethyl ether.

  • Drying: Dry under high vacuum for 24 hours.

Mechanism of Action

The synthesis relies on a standard


 mechanism followed by acid-mediated hydrolysis.

Mechanism Start Alkyl Halide (R-CH2-Br) Transition Transition State [Br...C...N] Start->Transition + Base Nu Boc-Hydrazine (NH2-NH-Boc) Nu->Transition Intermed Boc-Intermediate (R-CH2-NH-NH-Boc) Transition->Intermed - HBr Acid HCl Deprotection (-CO2, -Isobutene) Intermed->Acid Product Product Salt (R-CH2-NH-NH3+ Cl-) Acid->Product

Figure 2: Reaction mechanism.[4] The Boc group protects the distal nitrogen, preventing over-alkylation.

References

  • Ragnarsson, U. (2001). Synthetic methodology for alkyl substituted hydrazines. Chemical Society Reviews, 30(4), 205-213.

    • Context: Authoritative review on preventing polyalkyl
  • Bredihhin, A., et al. (2007).[5] Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097-1099.

    • Context: Describes the kinetic control required for mono-alkyl
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. Context: Standard procedures for the purification of hygroscopic hydrochloride salts (Section 2.20).
  • Drabowicz, J., et al. (2008). Oxidative conversions of organic sulfur compounds. Science of Synthesis, 39, 123.

Sources

Troubleshooting

Overcoming solubility issues with (Thiolan-3-ylmethyl)hydrazine dihydrochloride

Technical Support Center: (Thiolan-3-ylmethyl)hydrazine dihydrochloride Welcome to the technical support guide for (Thiolan-3-ylmethyl)hydrazine dihydrochloride. This resource is designed for researchers, chemists, and d...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: (Thiolan-3-ylmethyl)hydrazine dihydrochloride

Welcome to the technical support guide for (Thiolan-3-ylmethyl)hydrazine dihydrochloride. This resource is designed for researchers, chemists, and drug development professionals to address common challenges encountered when working with this reagent, with a primary focus on overcoming its characteristic solubility issues. Our goal is to provide not just solutions, but a foundational understanding of the molecule's behavior to empower you in your experimental design.

Part 1: Understanding the Molecule

(Thiolan-3-ylmethyl)hydrazine dihydrochloride is a bifunctional organic molecule. Its structure, featuring a saturated thiolane (tetrahydrothiophene) ring and a hydrazine group, makes it a valuable building block. However, its formulation as a dihydrochloride salt is the principal determinant of its physical properties.

  • The Dihydrochloride Salt: The two basic nitrogen atoms of the hydrazine moiety are protonated, forming a salt with two chloride counter-ions. This salt form enhances the compound's stability and shelf-life but drastically increases its polarity, making it highly crystalline and often poorly soluble in common non-polar organic solvents.

  • The Thiolane Moiety: The sulfur-containing ring introduces a degree of non-polarity and potential for specific interactions, but its influence on solubility is secondary to the ionic nature of the dihydrochloride salt. The thiol group itself can be sensitive to oxidation, especially under basic conditions.[1][2]

Part 2: Frequently Asked Questions (FAQs) & Initial Troubleshooting

Q1: My (Thiolan-3-ylmethyl)hydrazine dihydrochloride won't dissolve in my reaction solvent. What should I try first?

This is the most common issue. Due to its salt nature, the compound is most readily soluble in polar, protic solvents.

Answer: Start with the most polar solvents. Hydrazine dihydrochloride salts are known to be freely soluble in water and may have some solubility in polar organic solvents like methanol and ethanol.[3][4][5] Non-polar solvents like hexane or diethyl ether are unlikely to be effective.[6]

Initial Solvent Screening Table

SolventPolarityExpected SolubilityRationale & Comments
Water (H₂O)HighHigh Ideal for dissolving the salt due to strong ion-dipole interactions.[3] Often used as a co-solvent.
Methanol (MeOH)HighModerate to HighA polar protic solvent that can solvate both ions and the organic structure.[4][7]
Ethanol (EtOH)HighModerateSimilar to methanol, but slightly less polar.[4][7]
Dimethyl Sulfoxide (DMSO)HighModerate to LowA polar aprotic solvent; may be effective, especially with gentle heating.
Dimethylformamide (DMF)HighModerate to LowAnother polar aprotic option; often requires heating.
Acetonitrile (MeCN)MediumLow to InsolubleGenerally not a good first choice for hydrochloride salts.
Dichloromethane (DCM)LowInsolubleUnlikely to dissolve the highly polar salt.
Toluene / HexaneLowInsolubleNon-polar solvents will not effectively solvate the ionic compound.[6]

Recommendation: Begin by attempting to dissolve a small amount of the material in water or methanol. If your reaction is incompatible with these solvents, proceed to the advanced troubleshooting section.

Q2: I've tried water and methanol, but the solubility is still too low for my desired reaction concentration. What's next?

Answer: If initial solvent screening fails, the next logical step is to modify the properties of the solution or the molecule itself in situ.

  • Gentle Heating: Solubility often increases with temperature.[3] Try warming the mixture to 40-50°C. Caution: Avoid excessive heat, as hydrazine derivatives can be unstable at high temperatures.[4]

  • pH Adjustment: This is the most powerful technique. The dihydrochloride salt is acidic in solution. By carefully adding a base, you can deprotonate one or both of the hydrazinium ions, converting the salt into its more organic-soluble free base form. This must be done with careful consideration of your reaction's downstream requirements.

Part 3: Advanced Troubleshooting - The Power of pH Modification

The solubility of amine and hydrazine salts is critically dependent on pH.[8][9] The protonated salt form is water-soluble, while the neutral free base is more soluble in organic solvents.

Q3: How do I perform a pH adjustment to increase solubility in an organic solvent?

Answer: The goal is to neutralize the hydrochloride salt in situ to generate the free base, which has significantly better solubility in a wider range of organic solvents. This is typically done by adding a mild, non-nucleophilic base.

Mechanism: N₂H₅⁺Cl⁻ + Base → N₂H₄ (Free Base) + [Base-H]⁺Cl⁻

This equilibrium shift from the ionic, poorly organic-soluble salt to the neutral, more organic-soluble free base is the key.

pH_Solubility cluster_0 Aqueous / Highly Polar Phase cluster_1 Organic Phase Salt (Thiolan-3-ylmethyl)hydrazine dihydrochloride (Charged, Water-Soluble) FreeBase (Thiolan-3-ylmethyl)hydrazine (Neutral, Organic-Soluble) Salt->FreeBase + Base (e.g., Et₃N, DIPEA) - [Base-H]⁺Cl⁻ FreeBase->Salt + 2 HCl

Q4: What base should I use, and are there any risks?

Answer: The choice of base is critical to avoid unwanted side reactions.

  • Recommended Bases:

    • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA): These are sterically hindered, non-nucleophilic organic bases. They are strong enough to deprotonate the hydrazinium salt but are unlikely to participate in side reactions. Use 2.0 to 2.2 equivalents to neutralize both hydrochloride salts.

    • Inorganic Bases (e.g., NaHCO₃, K₂CO₃): These can be used if you are performing a liquid-liquid extraction to isolate the free base. They are less suitable for direct addition to an anhydrous organic reaction.

  • Risks and Considerations:

    • Thiol Oxidation: The free thiol group (-SH) is susceptible to oxidation to form disulfides, especially in the presence of air and at higher pH.[2] It is advisable to conduct pH adjustments under an inert atmosphere (e.g., Nitrogen or Argon).

    • Reaction Compatibility: Ensure the chosen base and the resulting ammonium salt byproduct do not interfere with your subsequent chemical transformations.

Part 4: Step-by-Step Protocols

Protocol 1: Solubilization via In-Situ Free Base Generation

This protocol is for reactions where the presence of a tertiary amine salt is acceptable.

  • Setup: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add (Thiolan-3-ylmethyl)hydrazine dihydrochloride (1.0 eq).

  • Solvent Addition: Add your desired anhydrous organic solvent (e.g., THF, DCM, or MeCN). A slurry or suspension will form.

  • Base Addition: While stirring, slowly add diisopropylethylamine (DIPEA) (2.1 eq) dropwise at room temperature.

  • Observation: Stir the mixture for 15-30 minutes. The solid material should gradually dissolve as the free base is formed. A fine precipitate of diisopropylethylammonium chloride may form, but your active reagent is now in solution.

  • Proceed: The resulting solution containing the free hydrazine can now be used directly in your reaction.

Protocol 2: Isolation of the Free Base via Extraction

Use this protocol when you require a pure, salt-free solution of the free base.

  • Dissolution: Dissolve (Thiolan-3-ylmethyl)hydrazine dihydrochloride in a minimal amount of deionized water.

  • Extraction Setup: Transfer the aqueous solution to a separatory funnel and add an immiscible organic solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Basification: Cool the funnel in an ice bath and slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Swirl gently and vent frequently to release CO₂ gas. Continue adding base until the aqueous layer is neutral or slightly basic (pH ~8, check with pH paper).

  • Extraction: Shake the funnel vigorously, vent, and allow the layers to separate. Drain the organic layer. Repeat the extraction of the aqueous layer with fresh organic solvent two more times.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the free base, which should be used immediately due to potential stability issues.[10]

Part 5: Troubleshooting Workflow

This decision tree provides a logical path for addressing solubility challenges.

Troubleshooting_Workflow

References

  • Solubility of Things. (n.d.). Hydrazine dihydrochloride.
  • Smolecule. (n.d.). Buy Hydrazine dihydrochloride | 5341-61-7.
  • Loba Chemie. (2024, March 15). HYDRAZINE DIHYDROCHLORIDE.
  • Science.gov. (n.d.). ph-sensitive hydrazone bond: Topics by Science.gov.
  • Al-kassas, R., et al. (n.d.). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PMC - NIH.
  • Wikipedia. (n.d.). Hydrazine.
  • Chemistry LibreTexts. (2023, January 22). Solubility - What dissolves in What?.
  • ACS Publications. (n.d.). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development.
  • Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides).
  • Google Patents. (n.d.). US2978296A - Manufacture of hydrazine dihydrohalides.
  • Yuan, X., et al. (2024, September 12). The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. Molecules.
  • ResearchGate. (2024, April 7). Organic salts as a tool for pharmaceutical ingredient purification: Bibliographic review.
  • CymitQuimica. (n.d.). CAS 637-04-7: Hydrazine, (3-methylphenyl)-, hydrochloride (1:1).
  • MDPI. (2019, March 24). Harmless Treatment of Phenylhydrazine Hydrochloride Production Effluent: From Lab Scale to Pilot Scale.
  • RSC Publishing. (2020, October 20). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach.
  • ResearchGate. (2013, June 25). Which specific organic solvent for organic compounds does not dissolve salts?.
  • MDPI. (n.d.). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations.
  • ResearchGate. (n.d.). Stability of thiol groups at different pH environments at 37°C.
  • ResearchGate. (2020, January 7). Can anyone tell which solvent be used for the reaction between ester and amine(Hydrazine)?.
  • Chemistry Steps. (n.d.). Solubility of Organic Compounds.
  • ResearchGate. (2018, April 10). How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride?.
  • Sciencemadness Wiki. (2020, January 3). Hydrazine hydrochloride.
  • University of Calgary. (2023, August 31). Solubility of Organic Compounds.
  • Master Organic Chemistry. (2015, July 5). Thiols And Thioethers.
  • Ovid. (2021, July 15). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non.
  • DTIC. (n.d.). THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE.
  • Google Patents. (n.d.). US20100204470A1 - method for salt preparation.
  • PubMed. (n.d.). Stability of thiols in an aqueous process flavoring.
  • ACS Publications. (2022, July 14). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation.
  • MDPI. (2024, September 12). The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene.
  • ChemBK. (2024, April 10). Hydrazine dihydrochloride.
  • PubChem. (n.d.). Hydrazine, dihydrochloride.

Sources

Optimization

Technical Support Center: Optimization of (Thiolan-3-ylmethyl)hydrazine Dihydrochloride Labeling

Reagent Class: Heterocyclic Hydrazine Linker Primary Reactivity: Carbonyls (Aldehydes/Ketones) Hydrazone Formation Critical Constraint: pH sensitivity & Thioether oxidation susceptibility[1] Introduction: The Mechanic's...

Author: BenchChem Technical Support Team. Date: February 2026

Reagent Class: Heterocyclic Hydrazine Linker Primary Reactivity: Carbonyls (Aldehydes/Ketones)


 Hydrazone Formation
Critical Constraint:  pH sensitivity & Thioether oxidation susceptibility[1]
Introduction: The Mechanic's View

You are likely using (Thiolan-3-ylmethyl)hydrazine dihydrochloride to tag carbonyl-containing biomolecules (oxidized proteins, periodate-treated glycans, or N-terminal transaminated peptides).[1]

While hydrazone ligation is "classic" chemistry, this specific reagent presents two unique engineering challenges:

  • The Salt Penalty: As a dihydrochloride salt, it is a potent acidifier. It will crash the pH of standard low-molarity buffers, killing the reaction kinetics.

  • The Sulfur Trap: The thiolane (tetrahydrothiophene) ring is a thioether. It is susceptible to oxidation (to sulfoxide/sulfone) by the very reagents often used to generate the target aldehydes (e.g., Sodium Periodate).

This guide optimizes your buffer system to navigate these specific pitfalls.

Module 1: Buffer Chemistry & pH Optimization
FAQ 1: "I dissolved the reagent in PBS, but my labeling efficiency is <5%. Why?"

Diagnosis: You likely crashed the pH. The Science: Hydrazine labeling is governed by a bell curve.

  • At low pH (< 4.0): The hydrazine group (

    
    ) becomes protonated (
    
    
    
    ).[1] The protonated form is not a nucleophile and cannot attack the carbonyl.
  • At high pH (> 7.0): The formation of the hydrazone is reversible and slow because the dehydration step (loss of water) is acid-catalyzed.

  • The Trap: Your reagent is a dihydrochloride. Dissolving 10 mM of this salt in 10 mM PBS will drop the pH to ~2-3, effectively shutting down the reaction.

The Solution: Use a buffer with high capacity at pH 4.5–6.0.

Table 1: Recommended Buffer Systems
Buffer SystempH RangeRecommended Conc.Notes
Sodium Acetate 4.5 – 5.5100 – 200 mMGold Standard. Excellent buffering capacity against the HCl salt.[1]
MES 5.5 – 6.5100 mMGood for protein stability; slightly slower reaction rate than Acetate.
Citrate 4.0 – 6.0100 mMGood capacity, but citrate can chelate metals if downstream assays require them.
PBS (Phosphate) 7.2 – 7.4NOT RECOMMENDED Poor buffering at pH 5.0; pH is too high for optimal kinetics without catalysis.
Module 2: Catalysis Strategy
FAQ 2: "My protein precipitates at pH 5.0. Can I label at neutral pH?"

Answer: Yes, but you must "supercharge" the reaction kinetics using a nucleophilic catalyst. The Fix: Add Aniline (or p-phenylenediamine). Mechanism: Aniline reacts with the aldehyde faster than the hydrazine to form a highly reactive Schiff base (imine). The hydrazine then displaces the aniline. This allows the reaction to proceed efficiently at pH 6.5–7.0, sparing your acid-sensitive protein.

Visualizing the Catalytic Pathway

AnilineCatalysis cluster_0 Direct Route (Slow at pH 7) Aldehyde Target Aldehyde (Slow Electrophile) SchiffBase Schiff Base Intermediate (Fast Electrophile) Aldehyde->SchiffBase Fast Attack (pH 6-7) Product Stable Hydrazone Conjugate Aniline Aniline Catalyst Aniline->SchiffBase Catalyzes SchiffBase->Aniline Recycled SchiffBase->Product Rapid Exchange Hydrazine (Thiolan-3-ylmethyl) hydrazine Hydrazine->Product Nucleophilic Attack

Caption: Aniline acts as a nucleophilic bridge, converting the sluggish aldehyde into a reactive Schiff base intermediate, enabling labeling at physiological pH.

Module 3: The Oxidation Trap (Thiolane Specific)
Troubleshooting: "My mass spec shows a +16 Da shift on the probe."

Diagnosis: You have oxidized the thiolane ring to a sulfoxide. Cause: If you used Sodium Periodate (


) to generate aldehydes on glycans, you likely did not quench it completely. The residual periodate oxidized the sulfur atom in the thiolan ring.

The Protocol Fix:

  • Oxidize sample with Periodate.

  • QUENCH excess Periodate with 100 mM Glycerol or Ethylene Glycol for 15 minutes.

  • Desalt (Spin column) to remove periodate/glycerol.

  • Add (Thiolan-3-ylmethyl)hydrazine.

Module 4: Standardized Labeling Protocol

Goal: Labeling a purified aldehyde-containing protein (1 mg/mL).

Reagents:

  • Probe: (Thiolan-3-ylmethyl)hydrazine dihydrochloride.[1]

  • Buffer: 0.1 M Sodium Acetate, pH 5.0.

  • Catalyst (Optional): 100 mM Aniline stock in water.

Step-by-Step:

  • Probe Solubilization:

    • Dissolve the dihydrochloride salt in reactive-free water or DMSO to a 50 mM stock.

    • Critical: Do not store this stock long-term; hydrazines can auto-oxidize.[1]

  • Buffer Exchange:

    • Exchange the protein into 0.1 M Sodium Acetate, pH 5.0 .

    • Note: If the protein is acid-sensitive, use PBS pH 7.0 + 10 mM Aniline.

  • Reaction Setup:

    • Add Probe to Protein at a 10-50 molar excess .[1]

    • Example: For 50 µM protein, add 500 µM Probe.

    • Check pH: Spot 1 µL on pH paper. If the probe addition dropped pH < 4.5, adjust immediately with dilute NaOH.

  • Incubation:

    • Incubate at 25°C for 4–16 hours .

    • Optimization: If using 10 mM Aniline, incubation can be reduced to 1–2 hours.

  • Cleanup:

    • Remove excess probe via dialysis or desalting column (Zeba/PD-10).[1]

    • Why: Excess hydrazine will compete for binding if the probe is used for downstream affinity purification (e.g., Avidin binding if biotinylated, though this specific probe appears to be a linker).

Decision Logic: Selecting Your Conditions

Use this flow to determine your experimental setup.

BufferLogic Start Start: Define Sample IsAcidStable Is sample stable at pH 5.0? Start->IsAcidStable UseAcetate Use 0.1M Na-Acetate pH 5.0 IsAcidStable->UseAcetate Yes UseNeutral Use PBS pH 7.0 IsAcidStable->UseNeutral No YesStable Yes HighSalt Ensure >100mM Buffer to neutralize HCl salt UseAcetate->HighSalt CheckOxidant Was Periodate used? HighSalt->CheckOxidant NoStable No AddCatalyst MUST add 10-100mM Aniline Catalyst UseNeutral->AddCatalyst AddCatalyst->CheckOxidant QuenchStep CRITICAL: Quench with Glycerol Remove Periodate before labeling CheckOxidant->QuenchStep Yes Proceed Proceed to Incubation CheckOxidant->Proceed No QuenchStep->Proceed

Caption: Decision matrix for buffer selection based on protein stability and upstream oxidation steps.

References
  • Hermanson, G. T. (2013).[2][3] Bioconjugate Techniques (3rd ed.). Academic Press.[4] (Chapter 3: The Chemistry of Reactive Groups - Hydrazines and Hydrazides). [1]

  • Dirksen, A., & Dawson, P. E. (2008). Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling.[2][5] Bioconjugate Chemistry, 19(12), 2543–2548. [Link]

  • Cordes, E. H., & Jencks, W. P. (1962). Nucleophilic Catalysis of Semicarbazone Formation by Anilines. Journal of the American Chemical Society, 84(5), 826–831. [Link]

  • Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. [Link][1]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Structure-Activity Relationships and Therapeutic Potential

An In-Depth Efficacy Comparison of Bioactive Hydrazine-Thiazole Analogs Introduction In the landscape of modern medicinal chemistry, the hydrazine moiety, particularly when integrated into heterocyclic scaffolds, represe...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Efficacy Comparison of Bioactive Hydrazine-Thiazole Analogs

Introduction

In the landscape of modern medicinal chemistry, the hydrazine moiety, particularly when integrated into heterocyclic scaffolds, represents a cornerstone for the development of novel therapeutic agents. These structures are recognized for their diverse biological activities, spanning antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[1][2] This guide provides a comparative analysis of the efficacy of a class of hydrazine derivatives, specifically focusing on hydrazine-thiazole analogs. While the initial compound of interest, (Thiolan-3-ylmethyl)hydrazine dihydrochloride, lacks extensive comparative data in the public domain, this guide will delve into structurally related and well-studied analogs, offering researchers and drug development professionals a comprehensive overview of their therapeutic promise, supported by experimental data. We will explore the nuanced structure-activity relationships that govern their efficacy and the experimental designs used to elucidate their potential.

The core of our investigation will center on two prominent classes of analogs: hydrazine-clubbed thiazoles with antidiabetic properties and thiazole-hydrazine derivatives exhibiting antimicrobial and antimalarial activity. By examining the empirical data from studies on these compounds, we aim to provide a clear, objective comparison of their performance and a rationale for their continued exploration in drug discovery pipelines.

Comparative Efficacy of Hydrazine-Thiazole Analogs in Diabetes-Related Enzyme Inhibition

A significant area of investigation for hydrazine-thiazole derivatives has been their potential as antidiabetic agents. A key study focused on a series of ten hydrazine clubbed thiazole derivatives (3a–3j) and their inhibitory activity against diabetes-related enzymes, namely aldose reductase (AR), α-glucosidase (α-GLY), and α-amylase (α-AMY).[3] The results demonstrated that these compounds exhibit potent inhibitory effects, in some cases surpassing the efficacy of the standard reference drug, epalrestat.[3]

The inhibitory capacity of these analogs against aldose reductase is particularly noteworthy. All synthesized derivatives showed more effective inhibition of AR than epalrestat (IC50: 36.58 nM; KI: 34.53 ± 2.52 nM).[3] Among the series, compound 3c emerged as the most potent inhibitor, with a KI value of 5.47 ± 0.53 nM.[3] In contrast, compound 3a was the least potent, with a KI value of 23.89 ± 1.46 nM, which was still a significant improvement over the reference compound.[3] The lower KI values indicate a higher binding affinity and selectivity of the inhibitor for the target enzyme.[3]

Below is a summary of the inhibitory activities of the most and least potent hydrazine-thiazole analogs from the study, compared to the reference compound epalrestat.

CompoundAldose Reductase (AR) IC50 (nM)Aldose Reductase (AR) KI (nM)
3c 5.105.47 ± 0.53
3a 13.3223.89 ± 1.46
Epalrestat (Reference) 36.5834.53 ± 2.52

Data sourced from a 2025 study on hydrazine clubbed thiazoles as potential antidiabetic agents.[3]

The superior inhibitory effect of these hydrazine-thiazole compounds at nanomolar concentrations highlights their potential for development as novel antidiabetic drugs.[3] The study suggests that compounds 3c and 3g may possess an ideal balance of efficacy and safety, marking them as strong candidates for further preclinical and clinical development.[3]

Experimental Protocol for Aldose Reductase Inhibition Assay

To ensure the trustworthiness and reproducibility of the efficacy data, it is crucial to understand the experimental methodology. The following is a detailed, step-by-step protocol for a typical aldose reductase inhibition assay, as would be employed in such a study.

Objective: To determine the in-vitro inhibitory effect of test compounds on aldose reductase activity.

Materials:

  • Aldose reductase enzyme (from rat lens or recombinant)

  • NADPH (β-Nicotinamide adenine dinucleotide phosphate, reduced)

  • DL-glyceraldehyde (substrate)

  • Phosphate buffer (e.g., 100 mM, pH 6.2)

  • Test compounds (hydrazine-thiazole analogs)

  • Reference inhibitor (e.g., Epalrestat)

  • Spectrophotometer (capable of measuring absorbance at 340 nm)

Workflow Diagram:

Aldose_Reductase_Inhibition_Assay cluster_prep Preparation cluster_reaction Reaction & Measurement cluster_analysis Data Analysis P1 Prepare Reagents: Enzyme, Substrate, NADPH, Buffer, Test Compounds P2 Prepare Assay Plate: Add Buffer, NADPH, Enzyme, and Test Compound/ Reference/Vehicle P1->P2 Dispense R1 Pre-incubate mixture at specified temperature (e.g., 37°C) P2->R1 Incubate R2 Initiate reaction by adding substrate (DL-glyceraldehyde) R1->R2 Start Reaction R3 Monitor decrease in absorbance at 340 nm over time R2->R3 Measure A1 Calculate reaction velocities R3->A1 Collect Data A2 Determine % Inhibition A1->A2 Analyze A3 Calculate IC50 and KI values A2->A3 Derive Parameters

Caption: Workflow for Aldose Reductase Inhibition Assay.

Procedure:

  • Reagent Preparation: Prepare stock solutions of the test compounds and the reference inhibitor in a suitable solvent (e.g., DMSO). Prepare working solutions of the enzyme, NADPH, and substrate in the phosphate buffer.

  • Assay Setup: In a 96-well plate, add the phosphate buffer, NADPH solution, enzyme solution, and the test compound solution (or reference/vehicle control) to each well.

  • Pre-incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a short period (e.g., 5-10 minutes) to allow the compounds to interact with the enzyme.

  • Reaction Initiation: Initiate the enzymatic reaction by adding the substrate (DL-glyceraldehyde) to all wells.

  • Kinetic Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm using a spectrophotometer. This decrease corresponds to the oxidation of NADPH. Record the absorbance at regular intervals for a set period.

  • Data Analysis:

    • Calculate the initial velocity (rate of reaction) for each concentration of the test compound and the controls.

    • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

    • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

    • To determine the inhibition constant (KI), the assay is performed with varying concentrations of both the substrate and the inhibitor. The data is then analyzed using methods such as Lineweaver-Burk or Dixon plots.

Antimicrobial and Antimalarial Efficacy of Thiazole-Hydrazine Derivatives

Another promising therapeutic avenue for hydrazine-based compounds is in the treatment of infectious diseases. A study on novel thiazole-hydrazine derivatives, synthesized from thiosemicarbazones, screened these compounds for their antimicrobial and antimalarial activities.[4]

The synthesized compounds were tested against a panel of bacteria (S. aureus, E. coli, P. aeruginosa, S. pyogenes) and fungi (C. albicans, A. clavatus, A. niger).[4] The results indicated that most of the compounds were particularly active against E. coli and C. albicans.[4]

In addition to their antimicrobial properties, these compounds were evaluated for their antimalarial activity against Plasmodium falciparum. The study revealed that the synthesized compounds exhibited moderate to good activity, although generally less potent than the standard drug, quinine.[4] However, one compound, 4c , demonstrated promising antimalarial activity with an IC50 value close to that of quinine, identifying it as a lead candidate for further optimization.[4]

The dual antimicrobial and antimalarial activity of these thiazole-hydrazine derivatives underscores their potential as broad-spectrum anti-infective agents.

Signaling Pathway and Mechanism of Action

The precise mechanism of action for many hydrazine derivatives is still an area of active research. However, for those targeting specific enzymes like aldose reductase, the interaction is more clearly defined. Aldose reductase is a key enzyme in the polyol pathway, which becomes overactive in hyperglycemic conditions.

Diagram of the Polyol Pathway and Aldose Reductase Inhibition:

Polyol_Pathway Glucose Glucose AR Aldose Reductase (AR) Glucose->AR Sorbitol Sorbitol SDH Sorbitol Dehydrogenase Sorbitol->SDH Complications Diabetic Complications (Neuropathy, Retinopathy, Nephropathy) Sorbitol->Complications Accumulation leads to Fructose Fructose AR->Sorbitol NADP NADP+ AR->NADP SDH->Fructose NADH NADH SDH->NADH NADPH NADPH NADPH->AR NAD NAD+ NAD->SDH Inhibitor Hydrazine-Thiazole Analog (e.g., 3c) Inhibitor->AR Inhibits

Caption: Inhibition of the Polyol Pathway by Hydrazine-Thiazole Analogs.

In hyperglycemic states, excess glucose is shunted into the polyol pathway. Aldose reductase catalyzes the reduction of glucose to sorbitol, with NADPH as a cofactor. Sorbitol is then oxidized to fructose by sorbitol dehydrogenase. The accumulation of sorbitol and the depletion of NADPH are implicated in the pathogenesis of diabetic complications. By inhibiting aldose reductase, the hydrazine-thiazole analogs prevent the conversion of glucose to sorbitol, thereby mitigating the downstream pathological effects.

Conclusion

The comparative analysis of hydrazine-thiazole analogs reveals a class of compounds with significant therapeutic potential across different disease areas. The hydrazine-clubbed thiazoles have demonstrated potent and selective inhibition of aldose reductase, a key target in the management of diabetic complications, with some analogs showing superior efficacy to the current standard of care. Furthermore, the thiazole-hydrazine derivatives have shown promising broad-spectrum antimicrobial and antimalarial activities.

The experimental data presented in this guide underscores the importance of continued research into these versatile chemical scaffolds. The detailed protocols and mechanistic insights provided are intended to empower researchers and drug development professionals to build upon these findings, leading to the discovery and development of novel, effective, and safe therapeutic agents. The structure-activity relationships hinted at in these studies pave the way for rational drug design and the synthesis of next-generation hydrazine-based medicines.

References

  • Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC - NIH. (2025, February 5).
  • [(thiophen-3-yl)methyl]hydrazine hydrochloride | CAS 1427454-16-7 - American Elements.
  • STING antagonists, synthesized via Povarov–Doebner type multicomponent reaction - RSC Publishing.
  • BIOTRANSFORMATION OF HYDRAZINE DERIVATIVES IN THE MECHANISM OF TOXICITY.
  • In vivo anti-inflammatory activity of 7-(1,3-dithiolan-2-ylmethyl) - PubMed.
  • 1-(tetrahydrothiophen-3-yl)hydrazine | 1016709-16-2 - ChemicalBook.
  • The hydrazine derivative aminoguanidine inhibits the reaction of tetrahydrofolic acid with hydroxymethylarginine biomolecule - PubMed.
  • Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur.
  • Synthesis and Biological Evaluation of Novel Thiazole Hydrazines as Antimicrobial and Antimalarial Agents. (2020, October 2).
  • Comparative Analysis of the Hydrazine Interaction with Arylene Diimide Derivatives: Complementary Approach Using First Principles Calculation and Experimental Confirmation - PubMed. (2024, May 28).
  • A Review of Synthetic Approaches and Biological Activity of Substituted Hydrazones | TSI Journals. (2021, June 29).
  • Thiohydrazides in the Synthesis of Functionalized Extranuclear Heterosteroids - MDPI. (2023, November 15).
  • Pharmacological Evaluation of Novel Hydrazide and Hydrazone Derivatives: Anti-Inflammatory and Analgesic Potential in Preclinical Models - MDPI.
  • Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives - Material Science Research India.
  • Biological Activities of Hydrazone Derivatives - PMC - PubMed Central.

Sources

Comparative

Orthogonal Validation of (Thiolan-3-ylmethyl)hydrazine Dihydrochloride Labeling

Content Type: Technical Comparison & Validation Guide Target Audience: Chemical Biologists, Mass Spectrometrists, and Drug Discovery Scientists. Executive Summary: The Case for Thiolan-Hydrazines In the landscape of carb...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison & Validation Guide Target Audience: Chemical Biologists, Mass Spectrometrists, and Drug Discovery Scientists.

Executive Summary: The Case for Thiolan-Hydrazines

In the landscape of carbonyl-reactive probes, (Thiolan-3-ylmethyl)hydrazine dihydrochloride represents a specialized class of labeling agents that bridges the gap between bulky affinity tags (e.g., Biotin-hydrazide) and chromogenic standards (e.g., 2,4-DNPH). While traditional reagents prioritize UV-absorbance or enrichment, this thiolan-derivative offers distinct advantages for Mass Spectrometry (MS)-based proteomics and metabolomics :

  • Minimal Steric Footprint: The compact thiolan ring minimizes interference with downstream enzymatic processing (e.g., trypsin digestion).

  • Sulfur Signature: The sulfur atom within the tetrahydrothiophene (thiolane) ring provides a unique mass defect and an orthogonally reactive handle (oxidizable to sulfoxide/sulfone) for signal verification.

  • Solubility: As a dihydrochloride salt, it exhibits superior aqueous solubility compared to hydrophobic aryl-hydrazines.

This guide outlines a rigorous, orthogonal validation framework to confirm the specificity and efficiency of this probe in labeling carbonylated biomolecules (e.g., oxidized proteins, glycans, or ketosteroids).

The Chemistry of Capture: Mechanism & Rationale

The core labeling event relies on the nucleophilic attack of the hydrazine nitrogen on an electrophilic carbonyl (aldehyde or ketone), forming a stable hydrazone linkage.[1][2]

Reaction Mechanism

The reaction is acid-catalyzed.[1] The hydrazine group (


) attacks the carbonyl carbon.[1][3] The subsequent dehydration step is often the rate-limiting step, requiring a pH between 4.5 and 6.0 to protonate the leaving oxygen without fully protonating the nucleophilic hydrazine.

ReactionMechanism Substrate Target Carbonyl (R-C=O) Intermediate Tetrahedral Intermediate Substrate->Intermediate + Probe (pH 5.5) Probe Thiolan-Hydrazine (R'-NH-NH2) Probe->Intermediate Product Stable Hydrazone (R-C=N-NH-R') Intermediate->Product - H2O (Acid Cat.) Water H2O Intermediate->Water

Figure 1: Acid-catalyzed hydrazone formation mechanism.[1] The thiolan moiety (R') remains chemically inert during this step but serves as the detection handle.

Comparative Landscape: Benchmarking Alternatives

To validate the utility of (Thiolan-3-ylmethyl)hydrazine, it must be benchmarked against established standards.[4]

Feature(Thiolan-3-ylmethyl)hydrazine 2,4-DNPH Biotin-Hydrazide Girard's Reagent T
Primary Readout LC-MS/MS (Unique Mass Defect)UV-Vis (360-385 nm)Western Blot / EnrichmentMALDI/ESI-MS
Solubility High (Aqueous)Low (Requires Organic Solvents)Moderate (DMSO usually req.)High
Steric Bulk Low (~145 Da added mass)Medium (Aromatic ring)High (Long linker + Biotin)Low
Ionization Good (Protonatable amine)Poor (Electron withdrawing groups)ModerateExcellent (Permanent Charge)
Orthogonal Check Oxidation Shift (+16 Da) None (Stable)Avidin BlockadeNone

Critical Insight: Unlike Biotin-hydrazide, the Thiolan probe does not allow for streptavidin enrichment. Its primary strength lies in direct MS quantification where the sulfur atom aids in isotopic pattern recognition.

Orthogonal Validation Workflow

True scientific validation requires proving that the signal observed is (A) derived from the probe and (B) specific to the target carbonyl. We employ a "Triangulation Strategy" using Mass Spectrometry, Competition Assays, and Chemical Derivatization.

Strategic Diagram

ValidationWorkflow Sample Carbonylated Sample (e.g., Oxidized BSA) Split Split Sample Sample->Split ArmA Exp A: Labeling (Thiolan-Hydrazine) Split->ArmA ArmB Exp B: Competition (Pre-block w/ Acetone) Split->ArmB ArmC Exp C: Oxidative Check (Label -> H2O2 Treat) Split->ArmC MS LC-MS/MS Analysis ArmA->MS ArmB->MS ArmC->MS ResA Target Mass (M + 112 Da) MS->ResA ResB Signal Loss (Validation) MS->ResB ResC Mass Shift (+16 Da Sulfoxide) MS->ResC

Figure 2: The Triangulation Strategy. Three parallel workflows confirm the identity and specificity of the label.

Method A: Mass Shift Verification (The Direct Evidence)
  • Logic: The reaction of (Thiolan-3-ylmethyl)hydrazine (

    
    , MW free base ~132.23) with a carbonyl results in the loss of water (
    
    
    
    , 18.01 Da).
  • Expected Mass Shift:

    
    .
    
    • Note: Verify exact molecular weight of the specific salt free-base form. The thiolan-3-ylmethylhydrazine free base is

      
       (MW 132.22).
      
    • Accurate Calculation:

      
      ? No.
      
    • Correction: Hydrazone formation is

      
      .
      
    • Mass Added to Target:

      
       (if counting from hydrazine).
      
    • Simpler view: The moiety added is

      
      .
      
    • Formula Added:

      
      . Exact Mass: 130.056.
      
    • Wait: The oxygen is lost from the protein. The probe loses two hydrogens.

    • Net Mass Shift: +114.02 Da (approx).

    • Action: Always calculate exact mass based on the specific isotope.

Method B: Competitive Ablation (The Specificity Check)
  • Logic: If the signal is truly due to carbonyl binding, pre-incubating the probe with an excess of a small molecule ketone (e.g., acetone or formaldehyde) should abolish the signal on the protein/analyte.

  • Result: Disappearance of the specific peak in the MS spectra confirms the label was reacting with carbonyls, not non-specifically sticking to hydrophobic patches.

Method C: The "Sulfur Switch" (The Orthogonal Confirmation)
  • Logic: The thiolan ring contains a sulfide (thioether). This can be selectively oxidized to a sulfoxide (

    
    ) using mild peroxide treatment after labeling.
    
  • Result: A distinct mass shift of +15.99 Da (one oxygen) on the labeled peptide/analyte. This confirms the presence of the thiolan ring, ruling out isobaric interferences.

Detailed Experimental Protocols
Protocol 1: Standard Labeling of Carbonylated Proteins

Reagents:

  • Labeling Buffer: 100 mM Na-Acetate, pH 5.5.

  • Probe Stock: 50 mM (Thiolan-3-ylmethyl)hydrazine dihydrochloride in water.

  • Catalyst (Optional): 10 mM Aniline (accelerates reaction).

  • Reductant: Sodium Cyanoborohydride (

    
    ).[5]
    

Steps:

  • Preparation: Dilute protein sample (1-2 mg/mL) in Labeling Buffer.

  • Incubation: Add Probe Stock to a final concentration of 5 mM (approx. 50-fold molar excess over carbonyls).

  • Reaction: Incubate at 37°C for 2-4 hours with mild shaking.

  • Stabilization (Optional): Add

    
     (final 10 mM) and incubate for 30 mins to reduce the hydrazone to a chemically stable hydrazine linkage (recommended for rigorous quantitation).
    
  • Cleanup: Remove excess probe using desalting columns (e.g., Zeba Spin) or dialysis against PBS.

Protocol 2: The "Sulfur Switch" Validation

Steps:

  • Perform labeling as above.

  • Split the sample into two aliquots: Control and Oxidized .

  • To the Oxidized aliquot, add Hydrogen Peroxide (

    
    ) to a final concentration of 0.1% (v/v).
    
  • Incubate at Room Temperature for 15 minutes.

  • Quench with 10 mM Methionine or Catalase.

  • Analyze both aliquots by LC-MS.

  • Data Analysis: Look for the "parent" peak in the Control and the "parent + 16 Da" peak in the Oxidized sample.

Troubleshooting & Optimization
IssueProbable CauseCorrective Action
Low Labeling Efficiency pH too high (> 6.5)Adjust buffer to pH 5.0 - 5.5. Hydrazone formation is strictly acid-catalyzed.
Precipitation Protein isoelectric point (pI) near pH 5.5Add 0.1% RapiGest or Urea (up to 2M) to maintain solubility during labeling.
High Background (MS) Excess probe carryoverUse SCX (Strong Cation Exchange) tips for cleanup; the hydrazine is positively charged at acidic pH.
Unstable Signal Hydrolysis of hydrazoneInclude the

reduction step to "lock" the bond as a secondary amine.
References
  • Gillingham, A. K., et al. (2019). "Bioconjugation with Aminoalkylhydrazine for Efficient Mass Spectrometry-Based Detection of Small Carbonyl Compounds." ACS Omega.

  • Chavez, J., et al. (2011). "A Comparative Evaluation of Immunoaffinity-Labeling and Tandem Mass Spectrometry for the Identification... of Protein Carbonylation." Journal of Proteomics.

  • Cell Signaling Technology. "Antibody Validation Essentials: Orthogonal Strategy." CST Blog.

  • Thermo Fisher Scientific. "Carbonyl Labeling with Hydrazide Reagents." Protein Biology Handbook.

  • Kalia, J., & Raines, R. T. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of (Thiolan-3-ylmethyl)hydrazine dihydrochloride

Foundational Understanding: The Hazard Profile (Thiolan-3-ylmethyl)hydrazine dihydrochloride, as a hydrazine derivative, must be handled as a hazardous substance. Hydrazine compounds are recognized for a range of dangero...

Author: BenchChem Technical Support Team. Date: February 2026

Foundational Understanding: The Hazard Profile

(Thiolan-3-ylmethyl)hydrazine dihydrochloride, as a hydrazine derivative, must be handled as a hazardous substance. Hydrazine compounds are recognized for a range of dangerous properties that dictate their stringent disposal requirements. Understanding these hazards is the first step in ensuring a safe laboratory environment.

  • Acute Toxicity: Hydrazine and its salts are highly toxic if swallowed, inhaled, or in contact with skin.[1][3] Exposure can cause severe irritation or corrosive damage to the skin, eyes, and respiratory tract.[4][5] Systemic effects may include dizziness, nausea, pulmonary edema, and damage to the central nervous system, liver, and kidneys.[4][6]

  • Carcinogenicity: Hydrazine is reasonably anticipated to be a human carcinogen by the National Toxicology Program (NTP) and is classified as Group 2B ("Possibly carcinogenic to humans") by the International Agency for Research on Cancer (IARC).[4][7]

  • Reactivity: Hydrazines are powerful reducing agents that can react violently with oxidizing agents, acids, and certain metals.[5] Anhydrous hydrazine can be flammable and sensitive to heat, friction, and static discharge.[6][8] While the dihydrochloride salt form is more stable, its reactivity must not be underestimated, especially during neutralization or disposal procedures.

  • Environmental Hazard: These compounds are very toxic to aquatic life with long-lasting effects.[1][3] Therefore, direct disposal into the sanitary sewer system is strictly prohibited.[9][10]

Hazard Summary & Exposure Limits (Based on Hydrazine)
ParameterValueSource / Regulatory Body
Acute Toxicity (Oral) Category 3 (Toxic if swallowed)GHS / CLP[3]
Acute Toxicity (Dermal) Category 3 (Toxic in contact with skin)GHS / CLP[3]
Acute Toxicity (Inhalation) Category 3 (Toxic if inhaled)GHS / CLP[3]
Carcinogenicity Category 1B (May cause cancer)GHS / CLP[3]
OSHA PEL 1 ppm (8-hour TWA)OSHA[8]
NIOSH REL 0.03 ppm (2-hour ceiling)NIOSH[8]
ACGIH TLV 0.01 ppm (8-hour TWA)ACGIH[8]

The Disposal Workflow: A Step-by-Step Protocol

Proper disposal is a multi-stage process that begins the moment the chemical is used. The following workflow ensures safety and compliance from waste generation to final removal by a certified vendor.

DisposalWorkflow cluster_waste_types Identify Waste Stream start Waste Generation ((Thiolan-3-ylmethyl)hydrazine dihydrochloride) ppe Step 1: Don Appropriate PPE (Gloves, Goggles, Lab Coat) solid_waste Contaminated Solid Waste (Gloves, Weigh Boats, Wipes) segregate_solid Step 2: Segregate into a DEDICATED, Labeled Solid Hazardous Waste Container solid_waste->segregate_solid liquid_waste Bulk or Concentrated Liquid Waste segregate_liquid Step 2: Collect in a DEDICATED, Labeled, Compatible Liquid Hazardous Waste Container liquid_waste->segregate_liquid aqueous_waste Dilute Aqueous Waste (<5% Concentration) consult_ehs Step 3: Consult Institutional EHS for Neutralization Protocol aqueous_waste->consult_ehs spill Accidental Spill spill_protocol Step 2: Initiate Spill Protocol (Evacuate, Notify, Secure) spill->spill_protocol pickup Final Step: Arrange Pickup by Certified Hazardous Waste Vendor segregate_solid->pickup segregate_liquid->pickup spill_protocol->pickup All spill cleanup materials are hazardous waste. consult_ehs->pickup If neutralization is not approved or feasible, collect as hazardous liquid waste.

Caption: Decision workflow for handling and disposing of (Thiolan-3-ylmethyl)hydrazine dihydrochloride waste streams.

Operational Plan: From Benchtop to Pickup

Part A: Personal Protective Equipment (PPE) & Handling

Before handling the compound or its waste, ensure a robust defense.

  • Engineering Controls: All work must be conducted in a certified chemical fume hood to minimize inhalation risk.[6][11] The facility should be equipped with an eyewash station and a safety shower.[11]

  • Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves are standard, but chloroprene may be recommended for tasks with a significant splash hazard.[6]

  • Eye Protection: ANSI Z87.1-compliant chemical splash goggles are mandatory.[11] If a large splash hazard exists, a full face shield should be worn in addition to goggles.[6]

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[6]

Part B: Waste Collection & Segregation

Cross-contamination can lead to dangerous reactions. Meticulous segregation is non-negotiable.

  • Container Selection: Use only containers made of compatible materials (e.g., borosilicate glass or high-density polyethylene) that are in good condition.[10] The container must have a secure, tight-fitting lid.[4][10]

  • Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "(Thiolan-3-ylmethyl)hydrazine dihydrochloride".[10] List all components, including solvents and their approximate percentages.

  • Segregation:

    • Solid Waste: Contaminated items such as gloves, weigh paper, and pipette tips should be collected in a dedicated, lined, and puncture-resistant solid hazardous waste container.[12]

    • Liquid Waste: Collect all unused, expired, or waste solutions in a dedicated liquid hazardous waste container. Do not mix with other waste streams, especially oxidizers.

  • Storage: Store sealed waste containers in a designated satellite accumulation area within the lab, away from heat and incompatible materials.[4][13] Ensure secondary containment is used to capture any potential leaks.

Part C: Spill Management Protocol

Due to the high toxicity of hydrazine compounds, all spills should be treated as major incidents.[6]

  • NOTIFY: Alert all personnel in the immediate area and your supervisor.

  • EVACUATE: Immediately evacuate the affected area.

  • SECURE: Prevent entry into the contaminated area.

  • CALL FOR HELP: Contact your institution's EHS department or emergency response team immediately. Do not attempt to clean up the spill yourself.[6] Remain at a safe distance to provide information to the first responders.[6]

In-Lab Treatment: Chemical Neutralization (EHS Approval Required)

For very dilute aqueous solutions or spill residues, chemical neutralization can be an effective detoxification method. This procedure must ONLY be performed with prior, explicit approval from your EHS department and by trained personnel. The primary mechanism is the oxidation of the hydrazine moiety to nitrogen gas, water, and other less harmful byproducts.

Principle: The reaction between a hydrazine and an oxidizing agent like sodium hypochlorite or hydrogen peroxide converts the toxic hydrazine into nitrogen gas, water, and salts. The reaction can be exothermic, necessitating slow addition and careful temperature monitoring.

Step-by-Step Neutralization Protocol (for <5% Dilute Aqueous Waste)
  • Preparation: In a chemical fume hood, place a suitably large flask or beaker containing the dilute hydrazine waste solution in an ice bath to manage heat generation. Begin stirring with a magnetic stir bar.

  • Dilution: Ensure the concentration of the hydrazine compound in the solution is less than 5%. If necessary, add cold water to dilute it further. This is critical to control the reaction rate and prevent excessive heat.

  • Oxidant Preparation: Prepare a solution of an oxidizing agent. Common choices include:

    • Sodium Hypochlorite (Bleach): A solution diluted to less than 5% available chlorine.

    • Hydrogen Peroxide: A 3% solution is often effective and environmentally benign.[14]

  • Slow Addition: Using an addition funnel, add the oxidant solution dropwise to the stirring, chilled hydrazine solution.

  • Monitor: Monitor the reaction for signs of excessive heat generation or gas evolution. If the reaction becomes too vigorous, stop the addition immediately.

  • Completion: Continue adding the oxidant until the reaction is complete. To ensure full destruction of the hydrazine, you can test for its absence using a commercially available test kit or add the oxidant in slight excess.

  • Disposal of Treated Waste: Even after neutralization, the resulting solution may be subject to hazardous waste regulations. Consult your EHS office for guidance on pH adjustment and final disposal of the treated effluent. Do not pour down the drain without explicit permission.

Final Disposal: The Professional Pathway

All waste streams—be it the original compound, contaminated labware, or collected spill debris—must ultimately be disposed of through your institution's hazardous waste program.[2][15] This involves:

  • Documentation: Complete all required hazardous waste manifests or tags accurately.

  • Scheduled Pickup: Arrange for a pickup by the licensed hazardous waste contractor employed by your institution.

  • Incineration: The most common and effective final disposal method for hydrazine-containing waste is high-temperature incineration by a specialized facility.[16]

By adhering to this comprehensive guide, you build a self-validating system of safety and compliance, protecting yourself, your colleagues, and the environment from the significant risks posed by (Thiolan-3-ylmethyl)hydrazine dihydrochloride.

References

  • Performance Chemicals Hydrazine. Arxada.
  • Material Safety Data Sheet - HYDRAZINE HYDR
  • Material Safety Data Sheet - Hydrazine hydr
  • Hydrazine - Hazardous Substance Fact Sheet. New Jersey Department of Health.
  • [(thiophen-3-yl)methyl]hydrazine hydrochloride | CAS 1427454-16-7. American Elements.
  • How To: Lab Waste. LabXchange (YouTube).
  • Hydrazine dihydrochloride - SAFETY D
  • Navigating the Basics of Hazardous Waste.
  • Standard Operating Procedure: Hydrazine. UC Santa Barbara Environmental Health & Safety.
  • Detoxifying of hydrazine in waste waters.
  • Safety and Handling of Hydrazine.
  • 1910.1030 - Bloodborne pathogens.
  • PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hydrazines.
  • Correct Disposal and Clean up. The Learning Videos Channel (YouTube).
  • Hydrazine - Incident management. GOV.UK.
  • Hydrazine Dihydrochloride CAS No 5341-61-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. Central Drug House (P) Ltd.
  • Lab safety: Hazardous waste management. ASU Environmental Health and Safety (YouTube).
  • Proper Biohazardous Waste Management. Esco Scientific (YouTube).
  • Material Safety Data Sheet - Hydrazine dihydrochloride. Spectrum Chemical.

Sources

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